7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one

• CAS: 140192-75-2

Core Science & Biosynthesis

Foreword: The Analytical Imperative for 7-Chloro-Quinazolinones

An In-depth Technical Guide for the Spectroscopic Analysis of 7-Chloro-Quinazolinone Compounds

The quinazolinone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its wide array of biological activities, including anti-inflammatory, anti-cancer, and antifungal properties.[1][2][3] The introduction of a chloro-substituent at the 7-position (7-chloro-quinazolinone) can significantly modulate the molecule's pharmacokinetic and pharmacodynamic profile. This modification, however, necessitates a rigorous and unequivocal structural confirmation, as even minor isomeric impurities can lead to vastly different biological outcomes.

This guide moves beyond a simple recitation of techniques. It provides a holistic analytical strategy, grounded in first principles, to guide researchers through the comprehensive spectroscopic characterization of 7-chloro-quinazolinone derivatives. We will explore the causality behind our analytical choices, demonstrating how a multi-spectroscopic approach provides a self-validating system for structural elucidation, ensuring the integrity of research and development programs.

The Cornerstone of Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the precise carbon-hydrogen framework of a molecule.[1] It provides unambiguous evidence of atomic connectivity and the chemical environment of each nucleus, making it indispensable for the structural confirmation of novel 7-chloro-quinazolinone compounds.

Proton (¹H) NMR: Mapping the Hydrogen Skeleton

The ¹H NMR spectrum gives a direct count of chemically distinct protons and reveals their neighboring relationships through spin-spin coupling. For a typical 7-chloro-quinazolinone scaffold, the aromatic region is of primary diagnostic importance.

• Causality of Signal Dispersion: The electron-withdrawing nature of the carbonyl group (at C4) and the nitrogen atoms, combined with the electronegative chlorine at C7, creates a distinct electronic environment for each aromatic proton. This results in a well-resolved set of signals, typically between 7.0 and 8.6 ppm.[4]

• Expected Aromatic Signals:

  • H5: This proton is ortho to the carbonyl group and is expected to be the most deshielded aromatic proton, appearing as a doublet around δ 8.3-8.6 ppm.[4]

  • H6: This proton is meta to the carbonyl and ortho to the chlorine atom. It typically appears as a doublet of doublets (dd) in the range of δ 7.6-7.8 ppm.

  • H8: This proton is ortho to the chlorine atom and often appears as a doublet around δ 7.3-7.6 ppm.[4]

• Other Key Signals:

  • N3-H: If the nitrogen at position 3 is unsubstituted, a broad singlet may be observed, often at a high chemical shift (>11 ppm), which can be confirmed by D₂O exchange.

  • C2-H/Substituent: If a proton is present at C2, it will typically be a singlet. More commonly, substituents at this position will show their own characteristic signals (e.g., a methyl singlet around δ 2.5 ppm).[5][6]

Carbon-¹³ (¹³C) NMR: Defining the Carbon Backbone

The ¹³C NMR spectrum complements the ¹H data by providing a count of unique carbon atoms and information about their hybridization and electronic environment.[1]

• Key Diagnostic Carbons:

  • C4 (Carbonyl): The amide carbonyl carbon is highly deshielded and appears as a characteristic signal in the δ 160-168 ppm region.[5][7]

  • C2: The chemical shift of C2 is highly dependent on its substituent but typically falls in the δ 145-155 ppm range.

  • C8a & C4a: These quaternary carbons at the ring junction are found between δ 140-150 ppm.

  • C7: The carbon directly attached to the chlorine atom will have its chemical shift influenced by the halogen, typically appearing around δ 134-140 ppm.[5]

Table 1: Representative NMR Data for the 7-Chloro-Quinazolinone Core

Nucleus	Position	Typical Chemical Shift (δ, ppm)	Multiplicity (¹H) / Notes (¹³C)
¹H	H5	8.3 - 8.6	d
¹H	H6	7.6 - 7.8	dd
¹H	H8	7.3 - 7.6	d
¹H	C2-CH₃	~2.5	s
¹³C	C4	160 - 168	Carbonyl (C=O)
¹³C	C2	145 - 155	Dependent on substituent
¹³C	C8a	145 - 150	Quaternary
¹³C	C7	134 - 140	C-Cl
¹³C	C5, C6, C8	114 - 130	Aromatic CH
¹³C	C2-CH₃	~23	Aliphatic

Note: Shifts are solvent-dependent and can vary with substitution. Data compiled from sources.[4][5][6]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified 7-chloro-quinazolinone compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube.[1][8] DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like N-H.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal resolution and sensitivity.[1]

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard single-pulse experiment. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be necessary due to the low natural abundance of ¹³C.[1]

• Data Processing: Process the raw data (Free Induction Decay) using appropriate software. This involves Fourier transformation, phase correction, and baseline correction. Reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[1][9]

• Advanced Analysis (Optional but Recommended): Perform 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC/HMBC (¹H-¹³C correlation) to unambiguously assign all proton and carbon signals and confirm the connectivity of the molecular structure.[3][4]

Molecular Weight and Fragmentation: Mass Spectrometry (MS)

MS provides the exact molecular weight and offers crucial structural clues through the analysis of fragmentation patterns.[10][11] This technique is essential for confirming the elemental composition and validating the proposed structure.

Ionization and Mass Analysis

• Electrospray Ionization (ESI): A soft ionization technique ideal for generating the protonated molecule, [M+H]⁺. This is the primary method for obtaining an accurate molecular weight, especially when coupled with a high-resolution mass analyzer (e.g., TOF or Orbitrap).[8]

• Electron Impact (EI): A high-energy technique that produces a molecular ion (M⁺˙) and extensive fragmentation.[6][10] While the molecular ion peak can sometimes be weak or absent, the resulting fragmentation pattern is highly reproducible and serves as a structural "fingerprint".[6]

Characteristic Fragmentation

A key feature in the mass spectrum of a 7-chloro-quinazolinone is the isotopic pattern of chlorine. The natural abundance of ³⁵Cl and ³⁷Cl is approximately 3:1. Therefore, any fragment containing a chlorine atom will appear as a pair of peaks (M and M+2) with a ~3:1 intensity ratio, providing a powerful diagnostic tool.[10] Common fragmentation pathways involve the loss of small, stable molecules or radicals from the core structure.

Table 2: Common Fragments in Mass Spectra of Substituted 7-Chloro-Quinazolinones

Ion	Interpretation	Notes
[M]⁺˙, [M+H]⁺	Molecular Ion / Protonated Molecule	Confirms molecular weight. Will show M/M+2 pattern.
[M-CO]⁺˙	Loss of carbon monoxide	Characteristic of quinazolinone ring cleavage.
[M-R]⁺	Loss of substituent at C2 or N3	Depends on the specific derivative.
C₇H₄ClN⁺˙	Fragment of the chlorobenzonitrile type	Results from core ring fragmentation.

Note: Fragmentation is highly dependent on the specific substituents and the ionization energy.

Experimental Protocol: Mass Spectrometry

• Sample Preparation:

  • ESI: Prepare a dilute solution of the compound (e.g., 1-10 µg/mL) in a suitable solvent like methanol or acetonitrile, often with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

  • EI: Introduce the solid sample directly via a solids probe or, if volatile, via GC-MS.

• Data Acquisition:

  • Acquire a full scan mass spectrum to identify the molecular ion.

  • Perform tandem MS (MS/MS) on the isolated molecular ion peak to generate a fragmentation spectrum.[12] This provides detailed structural information.

• Data Analysis: Analyze the m/z values of the parent and fragment ions. Use the accurate mass data (if from a high-resolution instrument) to calculate the elemental composition. Verify the presence of the characteristic 3:1 isotopic pattern for all chlorine-containing fragments.

Functional Group Identification: Infrared (IR) Spectroscopy

FTIR spectroscopy is a rapid and effective technique for identifying the key functional groups within the molecule based on their characteristic vibrational frequencies.[13][14] It serves as a quick quality check and confirmation of the core chemical architecture.

• Diagnostic Vibrations: The IR spectrum of a 7-chloro-quinazolinone is dominated by a few key absorptions.

  • C=O Stretch: A strong, sharp absorption band between 1660-1690 cm⁻¹ is characteristic of the amide carbonyl group in the quinazolinone ring.[3][5][6][8] Its precise position can be influenced by substitution and hydrogen bonding.

  • N-H Stretch: If N3 is unsubstituted, a moderate band will appear in the 3200-3400 cm⁻¹ region.

  • Aromatic C=C & C-H Stretches: Multiple bands are expected for C=C stretching in the 1470-1620 cm⁻¹ region, and aromatic C-H stretches appear above 3000 cm⁻¹ .

  • C-Cl Stretch: A moderate to strong absorption in the lower frequency region (~1100 cm⁻¹ ) can often be attributed to the C-Cl bond.

Table 3: Key IR Absorption Bands for 7-Chloro-Quinazolinones

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity
Amide C=O	Stretch	1660 - 1690	Strong
N-H	Stretch	3200 - 3400	Moderate, Broad
Aromatic C=C	Stretch	1470 - 1620	Moderate to Strong
Aromatic C-H	Stretch	3000 - 3100	Moderate
C-Cl	Stretch	~1100	Moderate to Strong

Data compiled from sources.[3][5][6][8]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation:

  • KBr Pellet: Grind a small amount of the solid sample (1-2 mg) with dry potassium bromide (KBr, ~100 mg). Press the mixture into a thin, transparent pellet using a hydraulic press.[1]

  • ATR: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. This method is faster and requires minimal sample preparation.[1]

• Data Acquisition: Record a background spectrum of the empty sample holder (or pure KBr pellet). Then, record the sample spectrum, typically over a range of 4000-400 cm⁻¹.[1]

• Data Analysis: The instrument software automatically subtracts the background spectrum. Analyze the positions and intensities of the absorption bands to identify the functional groups.

Electronic Transitions: UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the conjugated π-system of the quinazolinone ring.[15] While less structurally detailed than NMR or MS, it is useful for confirming the presence of the chromophore, for quantification, and for studying interactions with other molecules.[16]

• Expected Transitions: The quinazolinone core contains C=O, C=N, and aromatic ring chromophores.[15] The spectrum typically shows multiple absorption bands:

  • π→π Transitions:* Intense absorption bands are expected in the 220-285 nm range, corresponding to electronic transitions within the aromatic system.[13]

  • n→π Transitions:* A weaker, longer-wavelength absorption band, often appearing as a shoulder around 310-330 nm , can be attributed to the n→π* transition of the carbonyl group.[13][15]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or THF). The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0.

• Data Acquisition: Use a dual-beam spectrophotometer. Fill one cuvette with the pure solvent (the blank) and the other with the sample solution. Scan across a range from approximately 200 nm to 500 nm.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) for each band.

Integrated Analytical Workflow: A Self-Validating Approach

Caption: Integrated workflow for the structural elucidation of 7-chloro-quinazolinone.

This workflow begins with the purified compound. Mass spectrometry first provides the molecular formula and confirms the presence of chlorine via its isotopic signature. FTIR then rapidly verifies the existence of the core functional groups, particularly the quinazolinone carbonyl. With this framework established, NMR spectroscopy delivers the definitive atomic-level map of the structure, establishing the precise connectivity. Finally, UV-Vis spectroscopy confirms the electronic nature of the conjugated system. Each step validates the last, culminating in a final structure with an exceptionally high degree of confidence.

References

• Spectroscopic analysis of 2-Acetyl-4(3H)-quinazolinone (NMR, IR, Mass Spec). Benchchem.
• 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties. IntechOpen.
• Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. ResearchGate.
• STUDYING THE PROPERTIES OF THE UV SPECTRA OF QUINAZOLIN- 4-ONES AND –TIONS. Zenodo.

• Synthesis and antibacterial activity of newly synthesized 7-chloro–2–methyl-4h– benzo[d][1][10]–oxazin–4–one and 3 o. GSC Online Press. Available at:

• (PDF) DESIGN AND SYNTHESIS OF 7-CHLORO-3-SUBSTITUTED QUINAZOLIN-4(3H)-ONES AS POTENTIAL ANTI-INFLAMMATORY AND ANALGESIC AGENTS. ResearchGate.
• Journal of Material Sciences & Manufacturing Research. Semantic Scholar.
• Synthesis and properties of quinazoline-based versatile exciplex-forming compounds. Beilstein Journal of Organic Chemistry.
• Design and synthesis of new quinazolinone derivatives: investigation of antimicrobial and biofilm inhibition effects. PMC.
• Pd/C as an Efficient Heterogeneous Catalyst for Carbonylative Four- Component Synthesis of 4(3H)-Quinazolinones. The Royal Society of Chemistry.
• Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies. PMC.
• Rapid characterisation of quinazoline drug impurities using electrospray mass spectrometry-mass spectrometry and computational chemistry approaches. University of Southampton.
• Novel Quinazolinone–Isoxazoline Hybrids: Synthesis, Spectroscopic Characterization, and DFT Mechanistic Study. MDPI.

• The study of UV-spectra of the sodium (3-oxo-3,4-dihydro-2H-[1][4][15]triazino[4,3-c]quinazolin-4-yl)acetate. Current issues in pharmacy and medicine: science and practice. Available at:

• (A) UV-vis absorption spectra of quinazoline-chalcone 14g and (B)... ResearchGate.
• Spectroscopic Profile of 4(3H)-Quinazolinone: A Technical Guide for Researchers. Benchchem.
• Spectroscopic Analysis of Quinolinone Compounds: A Technical Guide for Researchers. Benchchem.

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In Silico Modeling of 7-Chloro-Quinazolinone Interactions: A Technical Guide to Predictive Pharmacology and Target Binding

Executive Summary

The 7-chloro-quinazolin-4(3H)-one scaffold is a highly privileged pharmacophore in modern medicinal chemistry, exhibiting broad-spectrum therapeutic potential ranging from targeted anticancer kinase inhibition to anti-inflammatory activity[1]. As drug discovery shifts toward rational, structure-based design, in silico modeling has become indispensable for predicting the binding kinetics, thermodynamic stability, and pharmacokinetic profiles of these derivatives.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic software tutorials. This guide dissects the causality behind computational parameters, providing self-validating methodologies for modeling 7-chloro-quinazolinone interactions against primary targets such as the Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), and Cyclooxygenase-2 (COX-2)[1][2].

The Pharmacophoric Rationale: Why the 7-Chloro Substitution?

Before initiating any computational workflow, one must understand the physical chemistry driving the ligand-target interaction. The choice of a chlorine atom at the C7 position of the quinazolinone core is not arbitrary; it serves three critical mechanistic functions:

• Halogen Bonding ( σ -Hole Interactions): The electron-withdrawing nature of the quinazolinone ring polarizes the chlorine atom, creating an electropositive crown (the σ -hole). This allows the C7-chloro group to act as a highly directional Lewis acid, forming strong halogen bonds with electron-rich backbone carbonyls in the kinase hinge region.

• Hydrophobic Anchoring: Chlorine perfectly matches the steric bulk and lipophilicity required to displace high-energy water molecules trapped in deep, hydrophobic sub-pockets of targets like EGFR and COX-2, driving a favorable entropic gain upon binding.

• Metabolic Stability: Halogenation at the C7 position blocks cytochrome P450-mediated aromatic hydroxylation, significantly improving the compound's in vivo half-life.

Visualizing the Predictive Workflow

To ensure high-fidelity predictions, the computational pipeline must integrate quantum mechanics, molecular mechanics, and continuum solvation models.

In silico workflow for 7-chloro-quinazolinone drug discovery.

Self-Validating Experimental Protocols

A computational model is only as reliable as its validation parameters. The following step-by-step methodologies incorporate internal controls to ensure trustworthiness.

Protocol A: Protein Preparation and Grid Generation

Raw crystallographic data contains artifacts (e.g., missing heavy atoms, unresolved loops, and incorrect protonation states) that will fatally skew docking results.

• Import and Clean: Import the target structure (e.g., COX-2, PDB: 3NT1)[2]. Remove all non-catalytic water molecules beyond 3.0 Å of the active site. Causality: Bulk water creates artificial steric clashes during rigid docking, but tightly bound structural waters bridging the ligand and protein must be retained.

• Protonation State Assignment: Use tools like PROPKA to assign protonation states at pH 7.4. Ensure histidine residues are correctly defined as HID, HIE, or HIP based on the local hydrogen-bond network.

• Restrained Minimization: Apply the OPLS4 force field to minimize the complex until the heavy-atom RMSD reaches 0.3 Å.

• Self-Validation Check (Redocking): Generate the receptor grid centered on the co-crystallized native ligand. Extract and redock the native ligand. System Validation: The protocol is only valid if the RMSD between the docked pose and the original X-ray pose is ≤ 2.0 Å[2].

Protocol B: Molecular Dynamics (MD) and Free Energy Calculations

Rigid docking algorithms often over-penalize solvent exposure and fail to account for induced-fit conformational shifts (such as the DFG-in/out transitions in kinases). MD simulations resolve this.

• System Solvation: Place the docked 7-chloro-quinazolinone complex in an orthorhombic box. Solvate using the TIP3P water model and neutralize with 0.15 M NaCl.

• Equilibration Cascade:

  • Run an NVT ensemble (constant volume/temperature) for 1 ns to establish the correct kinetic energy distribution.

  • Crucial Step: Follow with an NPT ensemble (constant pressure/temperature) for 1 ns. Causality: NPT is mandatory to allow the simulation box volume to compress and adjust to the correct physiological density before data collection begins.

• Production Run: Execute a 100 ns simulation at 300 K.

• MM-GBSA Rescoring: Extract snapshots from the final 20 ns of the trajectory. Calculate the binding free energy ( ΔGbind​ ) using the Generalized Born Surface Area (MM-GBSA) continuum solvation model to eliminate false positives.

• Self-Validation Check (Trajectory Stability): Plot the protein backbone Root Mean Square Deviation (RMSD). A plateaued RMSD ( ≤ 2.5 Å variance) after 20 ns confirms a stable, equilibrated system. Continuous climbing indicates an unstable binding pose[1].

Mechanistic Insights: Dual Kinase Inhibition

Recent breakthroughs have utilized the 7-chloro-quinazolinone scaffold to design dual EGFR/VEGFR-2 inhibitors, leveraging organometallic conjugates or chalcone derivatives to achieve nanomolar potency against drug-resistant cancer cell lines[1][3].

Mechanism of dual EGFR/VEGFR-2 inhibition by 7-chloro-quinazolinones.

Quantitative Data Presentation

The table below summarizes the consensus in silico binding profiles of optimized 7-chloro-quinazolinone derivatives across primary therapeutic targets, highlighting the specific residues responsible for anchoring the scaffold.

Table 1: In Silico Binding Affinities and Key Interacting Residues

Target Enzyme	PDB ID	Mean ΔGbind​ (kcal/mol)	Key Hydrogen Bond Interactions	Key Hydrophobic / Halogen Interactions
EGFR (Wild Type & C797S)	1M17 / 4HJO	-8.9 to -10.5	Met793 (Hinge region)	Leu718, Val726, Cys797
VEGFR-2	4ASD	-8.5 to -9.8	Cys919 (Hinge region)	Val848, Ala866, Glu885
COX-2	3NT1	-8.2 to -9.5	Tyr355, Arg120	Val523, Ser530

Note: The quinazolinone nitrogen atoms typically serve as hydrogen bond acceptors for the kinase hinge region (e.g., Met793 in EGFR), while the C7-chloro group projects into the hydrophobic pocket formed by residues like Leu718 and Val726[1][2].

ADMET Profiling: Predicting Clinical Viability

A compound with high target affinity is useless if it fails pharmacokinetic requirements. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies are mandatory for lead optimization.

For 7-chloro-quinazolinone derivatives, specific attention must be paid to:

• Caco-2 Permeability & %HIA: The lipophilic nature of the C7-chloro group generally ensures excellent Human Intestinal Absorption (HIA > 90%)[2].

• hERG Liability: Quinazolinones containing basic amine side chains must be screened against the hERG potassium channel to predict the risk of sudden cardiac arrest or QT prolongation[2].

• P-glycoprotein (P-gp) Efflux: Computational models should verify that the derivative is not a P-gp substrate, ensuring the drug is not immediately pumped out of target cancer cells[2].

Conclusion

The in silico modeling of 7-chloro-quinazolinone derivatives requires a rigorous, multi-tiered approach. By combining quantum mechanical ligand preparation, flexible MD simulations, and continuum solvation free-energy calculations, researchers can accurately predict the complex interplay of halogen bonding and hydrophobic anchoring that drives the efficacy of these molecules. Adhering to the self-validating protocols outlined in this guide ensures that computational predictions translate reliably into in vitro and in vivo success.

References

• Rational design of 2-substituted thio-7-chloroquinazolin-4(3H)-one derivatives as dual EGFR/VEGFR-2 inhibitors with broad-Spectrum anticancer and apoptotic activities. Bioorganic Chemistry. National Institutes of Health (NIH).[Link]

• Development of Half-Sandwich Ru, Os, Rh, and Ir Complexes Bearing the Pyridine-2-ylmethanimine Bidentate Ligand Derived from 7-Chloroquinazolin-4(3H)-one with Enhanced Antiproliferative Activity. ACS Omega. American Chemical Society.[Link]

• Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Molecules. MDPI.[Link]

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Exploring the Chemical Reactivity of the 2-Sulfanyl Group in Quinazolinones: A Technical Guide for Drug Development

Executive Summary

The 2-mercaptoquinazolin-4(3H)-one (also referred to as 2-sulfanylquinazolin-4-one or 2-thioxoquinazolinone) is a privileged, nitrogen- and sulfur-containing heterocyclic scaffold in medicinal chemistry[1]. Its unique structural topology allows it to act as a highly effective pharmacophore and surface recognition cap in the design of various therapeutic agents, including human Carbonic Anhydrase (hCA) inhibitors[2], Histone Deacetylase 6 (HDAC6) inhibitors[3][4], and anti-tubercular agents targeting mycobacterial type II NADH dehydrogenase (NDH-2)[5][6].

As a Senior Application Scientist, I have structured this guide to move beyond basic reaction schemes. We will dissect the causality behind the chemical reactivity of the 2-sulfanyl group, exploring its ambident nucleophilicity, its role as a linchpin for transition-metal cross-coupling, and its oxidative lability. By mastering these reactivity profiles, drug development professionals can rationally design highly functionalized, bioactive quinazolinone libraries.

Mechanistic Foundations: Tautomerism and Ambident Reactivity

The foundational chemistry of 2-mercaptoquinazolin-4(3H)-ones is governed by thione-thiol tautomerism. In solution, the molecule exists in an equilibrium between the 2-thioxo (lactam-thioamide) and 2-mercapto (lactim-thiol) forms.

When exposed to a base, the scaffold deprotonates to form a highly resonance-stabilized anion. This creates an ambident nucleophile with reactive centers at both the sulfur atom (C2) and the nitrogen atom (N3). According to Hard-Soft Acid-Base (HSAB) theory, the sulfur atom is a "soft" nucleophile due to its larger atomic radius and higher polarizability, whereas the nitrogen atom is "harder." Consequently, under kinetic control with soft electrophiles (e.g., alkyl halides, α-halo ketones), S-alkylation is overwhelmingly favored over N-alkylation[7].

Fig 1. Thione-thiol tautomerism and ambident alkylation pathways of 2-mercaptoquinazolinones.

Key Reactivity Profile 1: S-Alkylation (Thioether Formation)

S-alkylation is the most heavily utilized derivatization strategy for this scaffold[7]. By appending various alkyl, benzyl, or acetamide linkers to the sulfur atom, medicinal chemists can optimize the lipophilicity and spatial geometry of the molecule to fit specific enzyme binding pockets. For instance, alkylating the thione group with a terminal lipophilic moiety allows the scaffold to interact selectively with the hydrophobic regions of tumor-associated hCA IX and XII[2]. Similarly, in HDAC6 inhibitor design, the 2-mercaptoquinazolinone acts as a capping group, while the S-alkyl chain serves as a linker terminating in a zinc-binding group[4].

Protocol 1: Regioselective S-Alkylation

Causality Check: We utilize Potassium Carbonate (K₂CO₃) as the base. It is strong enough to quantitatively deprotonate the thiol to the thiolate, but mild enough to prevent the thermodynamic equilibration that often leads to undesired N-alkylation seen with stronger bases like Sodium Hydride (NaH).

Step-by-Step Methodology:

• Preparation: Suspend 2-mercaptoquinazolin-4(3H)-one (1.0 equiv) in anhydrous Acetone or N,N-Dimethylformamide (DMF) (0.2 M concentration).

• Base Activation: Add finely powdered anhydrous K₂CO₃ (1.5 equiv). Stir the suspension at room temperature for 30 minutes to ensure complete thiolate formation. The solution will typically become homogenous and take on a slight yellow tint.

• Electrophile Addition: Dropwise add the alkylating agent (e.g., ethyl bromoacetate or phenacyl bromide) (1.1 equiv).

• Reaction: Stir the mixture at room temperature (for highly reactive α-halo ketones) or heat to 60 °C (for less reactive alkyl halides) for 4–8 hours. Monitor via TLC (Hexane/Ethyl Acetate 7:3).

• Workup: Pour the reaction mixture into crushed ice water. The S-alkylated thioether product will precipitate. Filter, wash with cold water to remove residual DMF and inorganic salts, and recrystallize from ethanol.

Fig 2. Synthetic workflow for developing HDAC6 inhibitors via 2-mercaptoquinazolinone capping.

Key Reactivity Profile 2: Desulfurative Cross-Coupling (Liebeskind-Srogl)

While S-alkylation is excellent for linker attachment, the resulting thioether can also be repurposed as a leaving group for carbon-carbon bond formation. The Liebeskind-Srogl cross-coupling allows the direct conversion of 2-(alkylthio)quinazolinones into 2-aryl or 2-heteroaryl quinazolinones via reaction with boronic acids[8].

Causality Check: This reaction is unique because traditional Suzuki couplings fail with thioethers due to catalyst poisoning. The Liebeskind-Srogl protocol solves this by introducing a stoichiometric Copper(I) co-catalyst (typically CuTC - Copper(I) thiophene-2-carboxylate). The Cu(I) coordinates to the sulfur atom, polarizing the C-S bond to facilitate Palladium oxidative addition, and subsequently scavenges the released thiolate as an insoluble Cu-SR species, driving the transmetalation step forward.

Protocol 2: Liebeskind-Srogl Coupling of 2-(Alkylthio)quinazolinones

Step-by-Step Methodology:

• Setup: In an oven-dried Schlenk tube, combine the 2-(alkylthio)quinazolinone (1.0 equiv), arylboronic acid (1.5 equiv), Pd(PPh₃)₄ (5 mol%), and CuTC (1.5 equiv).

• Inert Atmosphere: Evacuate the tube and backfill with dry Argon. Repeat this cycle three times to ensure complete removal of oxygen, which would otherwise rapidly oxidize the Pd(0) catalyst and the Cu(I) co-catalyst.

• Solvent Addition: Inject degassed anhydrous Tetrahydrofuran (THF) to achieve a 0.1 M concentration.

• Coupling: Seal the tube and heat the mixture at 60 °C for 12–18 hours. The reaction mixture will progressively darken as the Cu-thiolate precipitates.

• Purification: Cool to room temperature, dilute with ethyl acetate, and filter the suspension through a pad of Celite to remove the copper salts. Concentrate the filtrate in vacuo and purify the 2-arylquinazolinone via silica gel flash chromatography.

Fig 3. Catalytic cycle of the Liebeskind-Srogl cross-coupling for 2-alkylthioquinazolinones.

Key Reactivity Profile 3: Oxidation and Nucleophilic Displacement

The 2-sulfanyl group is inherently a poor leaving group for nucleophilic aromatic substitution (S_NAr). However, its chemical reactivity can be drastically altered via oxidation. Treating the 2-mercaptoquinazolinone (or its S-alkylated derivative) with oxidizing agents such as m-chloroperoxybenzoic acid (mCPBA) or hydrogen peroxide converts the sulfur moiety into a sulfoxide (-S(=O)R) or sulfone (-SO₂R).

These oxidized sulfur species are highly electron-withdrawing and act as excellent leaving groups. Subsequent treatment with primary or secondary amines leads to rapid desulfurative displacement, yielding 2-aminoquinazolinones—a structural motif frequently found in kinase inhibitors.

Quantitative Data Summary

The table below summarizes the reaction parameters, typical yields, and biological targets associated with the functionalization of the 2-sulfanyl group in quinazolinones.

Reaction Type	Reagents / Catalyst	Intermediate / Product	Typical Yield	Target Application
S-Alkylation	K₂CO₃, Acetone/DMF, Alkyl Halide	2-(Alkylthio)quinazolinone	85–95%	hCA IX/XII Inhibitors[2], HDAC6 Inhibitors[4]
Desulfurative Cross-Coupling	Pd(PPh₃)₄, CuTC, Ar-B(OH)₂, THF	2-Arylquinazolinone	60–85%	Diverse combinatorial libraries[8]
Oxidation / Displacement	1. mCPBA, CH₂Cl₂ 2. R-NH₂, Heat	2-Aminoquinazolinone	70–90%	Kinase inhibitors, NDH-2 Inhibitors[5][6]

References

• S-substituted 2-mercaptoquinazolin-4(3H)-one and 4-ethylbenzensulfonamides act as potent and selective human carbonic anhydrase IX and XII inhibitors.Taylor & Francis / NIH.
• Application of Deep Eutectic Solvents in the Synthesis of Substituted 2-Mercaptoquinazolin-4(3H)-Ones: A Comparison of Selected Green Chemistry Methods.MDPI.
• Discovery of Selective Histone Deacetylase 6 Inhibitors Using the Quinazoline as the Cap for the Treatment of Cancer.
• Target Design of Novel Histone Deacetylase 6 Selective Inhibitors with 2-Mercaptoquinazolinone as the Cap Moiety.PMC - NIH.
• Microwave Multicomponent Synthesis.MDPI.
• PDE7-IN-4 | 18741-24-7 | Benchchem.Benchchem.
• Structure of mycobacterial NDH-2 bound to 2-mercaptoquinazolinone.University of Otago.
• Antitubercular activity of 2-mercaptobenzothiazole derivatives targeting Mycobacterium tuberculosis type II NADH dehydrogenase.PMC - NIH.

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• 3. pubs.acs.org [pubs.acs.org]
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• 7. PDE7-IN-4 | 18741-24-7 | Benchchem [benchchem.com]
• 8. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Niementowski Synthesis of 4(3H)-Quinazolinones via Microwave-Assisted Protocols

Introduction & Scientific Rationale

The Niementowski synthesis, originally reported in 1895, remains the foundational methodology for constructing the 4(3H)-quinazolinone scaffold[1]. This privileged bicyclic pharmacophore is the structural nucleus of numerous [1], including the EGFR inhibitor gefitinib (Iressa) and the sedative methaqualone[2].

Historically, the classical Niementowski reaction involved the harsh thermal fusion of anthranilic acid with amides at 130–150 °C for 4 to 12 hours. However, these prolonged thermal conditions often lead to substrate degradation, oxidation, and poor yields. To overcome these limitations, modern drug development workflows have transitioned to Microwave-Assisted Organic Synthesis (MAOS) . By leveraging the high dielectric loss tangent of the amide reagents, microwave irradiation provides rapid, volumetric heating that accelerates the cyclodehydration mechanism, reducing reaction times to mere minutes while significantly enhancing purity and yield[3].

Mechanistic Pathway

The reaction proceeds via a nucleophilic acyl substitution followed by intramolecular cyclization. The primary amine of anthranilic acid attacks the electrophilic carbonyl carbon of the amide, generating an o-amidobenzamide intermediate. Subsequent thermal or microwave-driven cyclodehydration expels a molecule of water, closing the pyrimidinone ring to yield the target 4(3H)-quinazolinone[2].

Mechanistic pathway of the Niementowski synthesis of 4(3H)-quinazolinones.

Causality of Experimental Design

As a self-validating protocol, every reagent and physical parameter in this workflow is chosen to drive kinetic efficiency and simplify downstream purification:

• Microwave Irradiation over Thermal Fusion : Formamide possesses a high dielectric constant, making it an exceptional microwave absorber. MWI induces rapid, uniform heating, bypassing the inefficient thermal gradients of conventional oil baths. This kinetic acceleration suppresses thermodynamic degradation pathways[3].

• Excess Formamide as a Dual-Agent : Utilizing a 5-fold molar excess of formamide serves a dual purpose. Mechanistically, it drives the equilibrium of the initial condensation forward. Physically, it acts as a highly polar, solvent-free fusion accelerator that maintains the reaction mixture in a homogenous molten state[2].

• Cold Aqueous Ethanol Wash : 4(3H)-quinazolinones exhibit poor solubility in cold water and ethanol due to strong intermolecular hydrogen bonding (forming lactam-lactam dimers). Conversely, unreacted anthranilic acid and formamide are highly soluble in this mixture, allowing for isolation via simple vacuum filtration and bypassing the need for silica gel chromatography[4].

Quantitative Data: Methodological Comparison

The following table summarizes the performance metrics of various Niementowski synthetic strategies, highlighting the superiority of the MAOS approach.

Methodology	Heating Source	Reaction Time	Typical Yield (%)	E-Factor (Environmental Impact)
Conventional Thermal	Oil Bath (150 °C)	4–6 hours	40–60%	High (Requires extensive solvent purification)
Microwave-Assisted (MAOS)	MW Reactor (150 °C)	10–20 mins	85–95%	Low (Solvent-free, high atom economy)
Ionic Liquid Catalyzed	Oil Bath / MW	30–60 mins	80–90%	Medium (ILs require complex recovery)

(Data synthesized from comparative microwave studies[5],[3])

Experimental Protocol: Microwave-Assisted Solvent-Free Synthesis

Materials & Equipment

• Reagents : Anthranilic acid (1.0 equiv, 10 mmol, 1.37 g), Formamide (5.0 equiv, 50 mmol, ~2.0 mL).

• Equipment : Dedicated microwave synthesis reactor (e.g., CEM Discover or Anton Paar Monowave), 10 mL pressure-rated microwave vials with Teflon-lined crimp caps.

Step-by-Step Methodology

• Reagent Preparation : To a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add anthranilic acid (1.37 g, 10 mmol) and formamide (2.0 mL, 50 mmol).

• Sealing : Seal the vial securely with a Teflon-lined crimp cap to ensure pressure containment during rapid heating.

• Microwave Irradiation : Place the vial in the microwave reactor. Program the instrument to heat the mixture to 150 °C with a maximum power input of 150 W. Hold at 150 °C for 15 minutes under continuous magnetic stirring[3].

• Cooling & Precipitation : Allow the reactor's compressed air system to cool the vial to room temperature (approx. 25 °C). A dense solid precipitate will form as the molten mixture cools.

• Filtration & Washing : Uncap the vial and add 5 mL of ice-cold distilled water. Triturate the mixture with a glass rod to break up the solid mass. Filter the suspension under vacuum using a Büchner funnel. Wash the filter cake sequentially with ice-cold water (2 × 10 mL) to remove excess formamide, followed by ice-cold ethanol (1 × 5 mL) to remove any unreacted anthranilic acid[4].

• Drying : Dry the crude product under high vacuum at 60 °C for 2 hours. For ultra-high analytical purity, recrystallize the solid from boiling ethanol or a DMF/water mixture.

Step-by-step workflow for the microwave-assisted Niementowski synthesis.

In-Process Quality Control (IPQC) & Self-Validation

To ensure the protocol acts as a self-validating system, researchers must confirm the structural integrity and purity of the synthesized quinazolinone using the following analytical checkpoints:

• TLC Analysis : Spot the crude mixture against an anthranilic acid standard (Eluent: Hexane/EtOAc 1:1). Anthranilic acid exhibits strong blue fluorescence under 254 nm UV light; its complete disappearance validates that the condensation reaction has reached completion.

• 1H NMR Spectroscopy (DMSO-d6) : The definitive proof of cyclization is the appearance of the diagnostic C2-H pyrimidine proton, which manifests as a sharp singlet at highly deshielded chemical shifts (δ 8.0–8.2 ppm). Furthermore, the lactam NH proton will appear as a broad singlet near δ 12.0–12.2 ppm[4].

• FT-IR Spectroscopy : Confirm the conversion of the starting materials by observing the disappearance of the broad carboxylic acid O-H stretch (2500–3300 cm⁻¹) and the appearance of a strong, sharp lactam C=O stretching band at ~1660–1680 cm⁻¹.

References

• Alsibaee, A. M., Al-Yousef, H. M., & Al-Salem, H. S. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules, 28(3), 978.[Link]

• Mohammadkhani, L., & Heravi, M. M. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 580086.[Link]

• Wang, B., et al. (2019). Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. ACS Omega, 4(5), 8739–8749.[Link]

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• 1. Quinazolinones, the Winning Horse in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 3. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review [openmedicinalchemistryjournal.com]

MTT assay protocol for evaluating cytotoxicity of quinazolinone compounds.

Evaluating the Cytotoxicity of Quinazolinone Compounds Using the MTT Assay: A Detailed Guide

Abstract

This comprehensive guide provides a detailed protocol for assessing the cytotoxic effects of quinazolinone compounds on cultured mammalian cells using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This document is intended for researchers, scientists, and drug development professionals. It offers a step-by-step methodology, explains the scientific principles underlying the assay, and provides insights into data interpretation and troubleshooting. The protocol is designed to be a self-validating system, ensuring the generation of reliable and reproducible data.

Introduction: The Rationale for Cytotoxicity Testing of Quinazolinone Compounds

Quinazolinone and its derivatives represent a significant class of heterocyclic compounds in medicinal chemistry, demonstrating a wide range of biological activities, including anticancer properties.[1][2] Many quinazolinone-based molecules have been investigated as potential inhibitors of protein kinases, which play crucial roles in cell proliferation, survival, and apoptosis.[1] Therefore, evaluating the cytotoxic potential of novel quinazolinone compounds is a critical step in the early stages of drug discovery and development.

The MTT assay is a widely used, robust, and cost-effective colorimetric method to assess cell metabolic activity, which can serve as an indicator of cell viability and cytotoxicity.[3][4] The assay is based on the enzymatic reduction of the yellow tetrazolium salt, MTT, to a purple formazan product by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells.[5][6] The amount of formazan produced is directly proportional to the number of viable cells, allowing for the quantitative determination of a compound's cytotoxic effect.[4]

This guide will walk you through the entire MTT assay workflow, from initial cell culture preparation to final data analysis, with a specific focus on considerations for testing quinazolinone derivatives.

The Scientific Principle of the MTT Assay

The core of the MTT assay lies in the cellular reduction of the MTT molecule. In viable cells, mitochondrial dehydrogenases, and to a lesser extent, cytoplasmic enzymes, reduce the tetrazolium ring of MTT, leading to the formation of insoluble purple formazan crystals.[7] This reduction process is dependent on the cellular metabolic activity and the availability of NAD(P)H.[7] Consequently, a decrease in the number of viable cells or a reduction in their metabolic activity results in a lower amount of formazan produced.

The insoluble formazan crystals are then dissolved in a solubilizing agent, such as dimethyl sulfoxide (DMSO) or an acidified isopropanol solution, to yield a colored solution.[8][9] The absorbance of this solution is measured using a spectrophotometer (plate reader) at a wavelength between 500 and 600 nm.[7] The intensity of the purple color is directly proportional to the number of metabolically active cells.[6]

Essential Materials and Reagents

To ensure the success of your MTT assay, it is crucial to use high-quality reagents and sterile techniques.

Reagent/Material	Specifications	Storage
Cell Lines	Appropriate cancer or normal cell lines	Liquid Nitrogen / 37°C, 5% CO₂ Incubator
Cell Culture Medium	e.g., DMEM, RPMI-1640, supplemented with 10% FBS and 1% Penicillin-Streptomycin	4°C
Trypsin-EDTA	0.25% Trypsin-EDTA	4°C
Phosphate-Buffered Saline (PBS)	pH 7.4, sterile	Room Temperature
MTT Reagent	5 mg/mL in sterile PBS	-20°C, protected from light
Quinazolinone Compounds	Stock solutions in sterile DMSO	-20°C
Solubilization Solution	e.g., 99.5% DMSO or 10% SDS in 0.01 M HCl	Room Temperature
96-well flat-bottom plates	Sterile, tissue culture treated	Room Temperature
Multichannel Pipettes and Sterile Tips	-	Room Temperature
Microplate Reader	Capable of reading absorbance at 570 nm	-
Humidified Incubator	37°C, 5% CO₂	-

Step-by-Step Protocol for Evaluating Quinazolinone Cytotoxicity

This protocol is designed for a 96-well plate format. It is essential to optimize cell seeding density and incubation times for each cell line to ensure they are in the exponential growth phase during the experiment.[10]

Part 1: Cell Seeding and Preparation

• Cell Culture: Culture your chosen cell line in the appropriate medium in a T-75 flask until it reaches 70-80% confluency.[10]

• Cell Harvesting: Wash the cells with sterile PBS, then detach them using Trypsin-EDTA. Neutralize the trypsin with complete medium.

• Cell Counting: Perform a cell count using a hemocytometer or an automated cell counter to determine the cell concentration.

• Cell Seeding: Dilute the cell suspension to the optimal seeding density (typically 5,000-10,000 cells/well for most adherent cell lines in a 96-well plate).[10] Seed 100 µL of the cell suspension into each well of a 96-well plate.

• Incubation: Incubate the plate for 24 hours in a humidified incubator at 37°C with 5% CO₂ to allow the cells to attach and enter the exponential growth phase.

Part 2: Treatment with Quinazolinone Compounds

• Prepare Compound Dilutions: Prepare a series of dilutions of your quinazolinone compounds in the cell culture medium. It is common to perform a serial dilution to obtain a range of concentrations (e.g., 0.1, 1, 10, 50, 100 µM).[1] The final concentration of the solvent (e.g., DMSO) should be kept constant across all wells and should not exceed a level that is toxic to the cells (typically ≤ 0.5%).[11]

• Treatment: After the 24-hour incubation, carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the quinazolinone compounds.

• Controls: It is critical to include the following controls on each plate:

  • Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the quinazolinone compounds. This control represents 100% cell viability.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., doxorubicin) to ensure the assay is working correctly.

  • Blank (Medium Only): Wells containing only the cell culture medium without cells to measure the background absorbance.

  • Compound Control (Optional but Recommended): Wells containing the highest concentration of each quinazolinone compound in the medium without cells. This helps to identify any direct interaction of the compound with the MTT reagent.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C with 5% CO₂.

Part 3: The MTT Assay

• Add MTT Reagent: After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[12]

• Incubation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the MTT to formazan, which will appear as purple crystals.[13]

• Solubilize Formazan Crystals:

  • For Adherent Cells: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.[9]

  • For Suspension Cells: Centrifuge the plate, carefully remove the supernatant, and then add the solubilization solution.

  • Alternative for both: An SDS-HCl solution can be added directly to the wells containing the medium and MTT, which lyses the cells and solubilizes the formazan simultaneously.[9]

• Incubate and Mix: Place the plate on an orbital shaker for 15-30 minutes at room temperature, protected from light, to ensure complete dissolution of the formazan crystals.[9][12]

Part 4: Data Acquisition and Analysis

• Measure Absorbance: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance from fingerprints or cell debris.

• Data Analysis:

  • Subtract Background: Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate Percentage Viability: Calculate the percentage of cell viability for each treatment concentration using the following formula:

    % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Determine IC₅₀: The half-maximal inhibitory concentration (IC₅₀) is the concentration of the compound that reduces cell viability by 50%. This can be determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, Microsoft Excel).[14]

Data Interpretation and Presentation

The results of the MTT assay are typically presented as a dose-response curve, where the percentage of cell viability is plotted against the concentration of the quinazolinone compound. A decrease in cell viability with increasing compound concentration indicates a cytotoxic effect. The IC₅₀ value is a key parameter for comparing the cytotoxic potency of different compounds.

Table 2: Example Data Presentation

Quinazolinone Derivative	IC₅₀ (µM) on MCF-7 cells (48h)	IC₅₀ (µM) on HeLa cells (48h)
Compound A	15.2 ± 1.8	25.6 ± 2.5
Compound B	5.8 ± 0.7	12.1 ± 1.3
Doxorubicin (Positive Control)	0.5 ± 0.1	0.8 ± 0.2

Troubleshooting and Considerations for Quinazolinone Compounds

While the MTT assay is generally reliable, several factors can influence the results.[15]

Problem	Possible Cause	Solution
High background absorbance	Contamination of medium or reagents; Phenol red in the medium.	Use fresh, sterile reagents; Use a medium without phenol red or use a background subtraction wavelength.
Low absorbance signal	Insufficient cell number; Short incubation time with MTT.	Optimize cell seeding density; Increase MTT incubation time.[16]
Inconsistent results between replicates	Pipetting errors; Uneven cell seeding ("edge effect").	Calibrate pipettes; Be careful during cell seeding and reagent addition; Avoid using the outer wells of the plate.[17]
False-positive results	The quinazolinone compound itself reduces MTT.	Include a compound control (compound in medium without cells) to check for direct reduction.[18] If interference is observed, consider an alternative viability assay (e.g., SRB, ATP-based).[19]
False-negative results	The compound inhibits mitochondrial reductases without killing the cells.	Complement the MTT assay with a different cytotoxicity assay that measures a different cellular parameter (e.g., membrane integrity via LDH release).

Specific Considerations for Quinazolinone Compounds:

• Color Interference: If a quinazolinone derivative is colored and absorbs light around 570 nm, it can interfere with the absorbance reading. A compound control is essential to correct for this.

• Reducing Properties: Some chemical moieties can directly reduce MTT, leading to a false-positive signal of cell viability.[20] While not a general characteristic of the quinazolinone core, specific substitutions could confer reducing properties.

• Solubility: Ensure that the quinazolinone compounds are fully dissolved in the culture medium at the tested concentrations to avoid precipitation, which can affect the results.

Conclusion

The MTT assay is a powerful tool for the initial screening of the cytotoxic activity of novel quinazolinone compounds. By following a well-optimized and controlled protocol, researchers can obtain reliable and reproducible data to guide the selection of promising candidates for further development in cancer therapy. It is crucial to be aware of the limitations of the assay and to incorporate appropriate controls to ensure the scientific validity of the results. For compounds that show potential interference with the MTT assay, orthogonal assays should be employed to confirm the cytotoxic effects.

References

• Wikipedia. (n.d.). MTT assay. Retrieved from [Link]

• Ghasemi, F., Ebrahimi, S., & Namazi, G. (2023). Enhancing Formazan Dissolution to Improve Accuracy in MTT-Based Cell Viability Assays. ACS Omega, 8(42), 38947-38955. Retrieved from [Link]

• Asadi, M., et al. (2020). Synthesis and cytotoxic evaluation of novel quinazolinone derivatives as potential anticancer agents. Research in Pharmaceutical Sciences, 15(4), 364-374. Retrieved from [Link]

• BenchSci. (2026, February 4). Ultimate Guide to Optimal Cell Seeding Density for MTT Assays (96-Well Plate). Retrieved from [Link]

• Cellculture2. (2024, February 21). The MTT assay, a cell viability test. Retrieved from [Link]

• Creative Bioarray. (n.d.). MTT (Assay protocol). Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2022). Synthesis, molecular docking, and cytotoxicity of quinazolinone and dihydroquinazolinone derivatives as cytotoxic agents. Scientific Reports, 12(1), 8345. Retrieved from [Link]

• 4B - Alojamiento Web UVa. (2023, July 5). Alternatives to MTT Assay in Cell Viability Assessments. Retrieved from [Link]

• Bitesize Bio. (2017, May 2). Cell viability assays: Alternatives to the MTT assay. Retrieved from [Link]

• de Oliveira, A. C. S., et al. (2018). Cell density and solvent are critical parameters affecting formazan evaluation in MTT assay. Brazilian Journal of Biology, 78(4), 665-670. Retrieved from [Link]

• Taylor & Francis Online. (2021, September 22). Quinazolin-4(3H)-one based potential multiple tyrosine kinase inhibitors with excellent cytotoxicity. Retrieved from [Link]

• Heng, M. P., et al. (2013). Reduction of MTT to Purple Formazan by Vitamin E Isomers in the Absence of Cells. Tropical life sciences research, 24(2), 1–8. Retrieved from [Link]

• ResearchGate. (n.d.). The cytotoxic effects of the studied quinazolinones on TH-1 cell.... Retrieved from [Link]

• MDPI. (2021, November 26). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• IntechOpen. (2020, January 29). Biological Activity of Quinazolinones. Retrieved from [Link]

• MDPI. (2025, August 10). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. Retrieved from [Link]

• BenchSci. (2025, December 31). Mastering Cell Viability: The Chemicals That Interfere with Tetrazolium Assays (MTT/MTS). Retrieved from [Link]

• Helix. (2018, March 8). Determining Optimal Cell Density and Culture Medium Volume simultaneously in MTT Cell Proliferation Assay for Adherent Cancer Cell Lines. Retrieved from [Link]

• Anticancer Research. (2020, October 15). DRAQ7 as an Alternative to MTT Assay for Measuring Viability of Glioma Cells Treated With Polyphenols. Retrieved from [Link]

• PMC. (n.d.). The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• YouTube. (2023, December 16). How to Analyse MTT/MTS Assay Data and IC50 using Excel. Retrieved from [Link]

• PMC. (n.d.). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Retrieved from [Link]

• SciSpace. (n.d.). Validation Study on Five Cytotoxicity Assays by JSAAE - VII. Details of the MTT Assay. Retrieved from [Link]

• ResearchGate. (2025, September 20). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• DORAS. (n.d.). cytotoxicity testing in vitro: investigation of 5 miniaturized, colorimetric assays. Retrieved from [Link]

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Application Notes and Protocols for the In Vitro Anticancer Screening of 2-Sulfanyl-Quinazolinone Derivatives

Introduction: The Therapeutic Potential of Quinazolinone Scaffolds

The quinazolinone scaffold is a cornerstone in medicinal chemistry, renowned for its presence in numerous bioactive compounds and its structural versatility.[1] This fused bicyclic system allows for precise chemical modifications, enabling the modulation of various pharmacological pathways.[1] Among its derivatives, the 2-sulfanyl-quinazolinones (also referred to as 2-mercaptoquinazolinones) have garnered significant attention for their promising anticancer activities.[2][3] These compounds have been shown to exhibit a range of antitumor effects, making them a compelling subject for drug discovery and development.[4][5]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct robust in vitro screening of 2-sulfanyl-quinazolinone derivatives. It details field-proven protocols, explains the rationale behind experimental choices, and offers a guide for data interpretation, ensuring scientific integrity and reproducibility.

Unraveling the Mechanism: How 2-Sulfanyl-Quinazolinones May Combat Cancer

Quinazolinone derivatives exert their anticancer effects through multiple mechanisms, often by targeting key proteins and pathways that are dysregulated in cancer cells.[4][6] While the precise mechanism can vary based on the specific substitutions on the quinazolinone core, several key modes of action have been identified.

A prominent mechanism is the inhibition of protein kinases, particularly receptor tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR).[6][7] EGFR is frequently overexpressed in various cancers, and its signaling pathway promotes cell proliferation, survival, and migration.[6][8] By binding to the ATP-binding site of the EGFR kinase domain, certain quinazolinone derivatives can block its downstream signaling, leading to cell growth arrest and apoptosis.[8][9] Other reported mechanisms include the inhibition of tubulin polymerization, which disrupts the mitotic spindle and leads to cell cycle arrest, and the induction of apoptosis through intrinsic (mitochondrial) or extrinsic pathways.[1][9]

Visualizing the EGFR Inhibition Pathway

The following diagram illustrates the simplified EGFR signaling pathway and the potential point of inhibition by 2-sulfanyl-quinazolinone derivatives.

Caption: General experimental workflow for in vitro anticancer drug screening. [8]

Part 1: Primary Cytotoxicity Screening Protocols

The initial step is to assess the general cytotoxicity of the synthesized compounds against various cancer cell lines. The MTT and SRB assays are robust, reproducible, and well-suited for high-throughput screening. [10][11]

A. Cell Line Selection and Culture

• Selection Rationale: Choose a panel of human cancer cell lines representing different cancer types (e.g., MCF-7 for breast, A549 for lung, HCT116 for colon, HepG2 for liver, and PC-3 for prostate cancer). [8][12]Including a non-cancerous cell line (e.g., MRC-5 or fibroblasts) is critical to assess selectivity and potential toxicity to normal cells.

• Culture Conditions: Maintain cells in their recommended culture medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Incubate at 37°C in a humidified atmosphere with 5% CO₂. Ensure cells are in the logarithmic growth phase for all experiments.

B. Protocol: MTT Assay (Metabolic Activity)

The MTT assay measures cell viability based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt, MTT, to purple formazan crystals. [13][14]The amount of formazan produced is directly proportional to the number of viable cells. [15] Materials:

• 96-well flat-bottom sterile microplates

• 2-Sulfanyl-quinazolinone derivatives (stock solutions in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) * Solubilization solution (e.g., DMSO or isopropanol) [13][15]* Complete cell culture medium

• Phosphate-buffered saline (PBS)

Step-by-Step Methodology:

• Cell Seeding: Harvest cells and determine cell density. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL medium). Incubate for 24 hours to allow for cell attachment. [10]2. Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include wells for a vehicle control (DMSO, concentration not exceeding 0.5%) and a positive control (e.g., Doxorubicin or Gefitinib). [7]3. Incubation: Incubate the plate for 48-72 hours at 37°C. The incubation time should be consistent across experiments. [13]4. MTT Addition: After incubation, add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL). [14]5. Formazan Formation: Incubate the plate for another 2-4 hours at 37°C, allowing the formazan crystals to form. [16]6. Solubilization: Carefully aspirate the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals. [13]7. Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance (Optical Density, OD) at 570 nm using a microplate reader. [16]8. Data Analysis: Calculate the percentage of cell viability using the formula: % Viability = (OD_Treated / OD_Control) * 100. Plot the % viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

C. Protocol: Sulforhodamine B (SRB) Assay (Total Protein)

The SRB assay is a colorimetric method that determines cell density based on the measurement of total cellular protein content. [11][17]The SRB dye binds to basic amino acid residues of proteins under mildly acidic conditions. [10] Materials:

• 96-well flat-bottom sterile microplates

• Trichloroacetic acid (TCA), cold 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Wash solution: 1% (v/v) acetic acid

• Solubilization solution: 10 mM Tris base solution (pH 10.5) [10] Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Cell Fixation: After the 48-72 hour incubation, gently add 50 µL of cold 10% TCA to each well (without removing the supernatant) and incubate at 4°C for 1 hour to fix the cells. [17]3. Washing: Discard the supernatant and wash the plates five times with slow-running tap water or 1% acetic acid to remove TCA, unbound dye, and media components. [10][17]4. Drying: Allow the plates to air-dry completely. This can be done at room temperature overnight or in an incubator. [10]5. Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes. [17]6. Remove Unbound Dye: Quickly wash the plates four times with 200 µL of 1% acetic acid to remove unbound SRB dye. [10]7. Drying: Allow the plates to air-dry completely again.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye. [10]9. Absorbance Measurement: Place the plate on a shaker for 5-10 minutes to ensure complete solubilization. Measure the absorbance at 510 nm or 540 nm. [10][17]10. Data Analysis: Calculate the percentage of cell growth and IC₅₀ values as described for the MTT assay.

Part 2: Secondary Mechanistic Assays - The Apoptosis Pathway

Once "hit" compounds are identified, it's crucial to determine if they induce cell death via apoptosis, a programmed and controlled form of cell death that is a desirable trait for anticancer drugs. [18][19]Assays that can distinguish apoptosis from necrosis are essential for this purpose. [20][21]

Protocol: Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is a gold standard for detecting apoptosis. [22]In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (like FITC) to detect these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic or necrotic cells where membrane integrity is lost.

Principles of Annexin V/PI Apoptosis Assay

Caption: Differentiating cell populations using Annexin V and PI staining.

Step-by-Step Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat them with the 2-sulfanyl-quinazolinone derivative at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use trypsin and then neutralize with complete medium. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour. The results will differentiate between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Data Presentation: Summarizing Cytotoxicity

Clear and concise data presentation is essential for comparing the efficacy of different derivatives. A tabular format is ideal for summarizing IC₅₀ values.

Table 1: Example Cytotoxicity Data for 2-Sulfanyl-Quinazolinone Derivatives

Compound ID	Cancer Cell Line	Cancer Type	IC₅₀ (µM) [Mean ± SD]
Derivative A	MCF-7	Breast	6.25 ± 0.7 [8]
A549	Lung	14.8 ± 1.2 [12]
HCT116	Colon	10.5 ± 0.9
PC-3	Prostate	25.1 ± 2.5 [12]
Derivative B	MCF-7	Breast	2.1 ± 0.3 [23]
A549	Lung	3.5 ± 0.4 [24]
HCT116	Colon	4.2 ± 0.5
PC-3	Prostate	8.9 ± 1.1 [12]
Gefitinib	A549	Lung	2.7 ± 0.3 [7]
Doxorubicin	MCF-7	Breast	0.5 ± 0.06

Note: The IC₅₀ values presented are hypothetical examples based on ranges found in the literature for illustrative purposes. [2][3][25][26]

References

• Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. PMC. Available at: [Link]

• Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review). PMC. Available at: [Link]

• Cell Death Assays for Drug Discovery. Reaction Biology. Available at: [Link]

• (PDF) Quinazolinone derivatives as potential anti‑tumor agents: Structural features and molecular mechanisms in inducing cell death (Review). ResearchGate. Available at: [Link]

• Apoptosis enzyme-linked immunosorbent assay distinguishes anticancer drugs from toxic chemicals and predicts drug synergism. PubMed. Available at: [Link]

• Sulforhodamine B (SRB) Assay Protocol. Creative Bioarray. Available at: [Link]

• Medicinal Perspective of Quinazolinone Derivatives as an Anticancer Agent. Journal of Medicinal and Organic Chemistry. Available at: [Link]

• Apoptosis-based drug screening and detection of selective toxicity to cancer cells. PubMed. Available at: [Link]

• Apoptosis assays for quantifying the bioactivity of anticancer drug products. PubMed. Available at: [Link]

• Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy. Frontiers in Pharmacology. Available at: [Link]

• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments. Available at: [Link]

• Substituted Quinazolines, 1. Synthesis and Antitumor Activity of Certain Substituted 2 Mercapto-4(3H)-quinazoline Analogs. ResearchGate. Available at: [Link]

• Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. PMC. Available at: [Link]

• What is the best method/assay for the apoptosis mediated by anticancer drugs for routine drug screening application in cell culture? ResearchGate. Available at: [Link]

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• Recent advances in the investigation of the quinazoline nucleus and derivatives with potential anticancer activities. Taylor & Francis Online. Available at: [Link]

• Novel 2-mercaptoquinazolinone N-hydroxycinnamamides as histone deacetylase inhibitors: design, synthesis, and anticancer evaluation. ResearchGate. Available at: [Link]

• Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents. Semantic Scholar. Available at: [Link]

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• Synthesis and in-vitro Anti Tumor Activity of Some Novel 2, 3-Disubstituted Quinazolin 4(3H)-one Derivatives. Journal of Applied Pharmaceutical Science. Available at: [Link]

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• Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition. MDPI. Available at: [Link]

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Application Notes and Protocols for Antimicrobial Susceptibility Testing of Novel Quinazolinone Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Quinazolinones and the Imperative for Accurate Susceptibility Testing

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health, necessitating the discovery and development of novel antimicrobial agents.[1][2] Quinazolinone and its derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of therapeutic potential, including significant antibacterial activity.[1][3] Some quinazolinones have been shown to inhibit bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), including PBP2a in methicillin-resistant Staphylococcus aureus (MRSA), making them a subject of intense research.[4]

As these novel quinazolinone agents advance through the drug development pipeline, establishing robust and reliable methods for antimicrobial susceptibility testing (AST) is of paramount importance. Accurate AST data is the cornerstone for determining a compound's spectrum of activity, establishing dosages, and providing critical information for clinical decision-making. These application notes provide a comprehensive guide to the principles, protocols, and unique considerations for conducting AST of novel quinazolinone agents, ensuring data integrity and comparability across research and development settings.

Core Principles of Antimicrobial Susceptibility Testing

The primary objective of AST is to determine the in vitro activity of an antimicrobial agent against a specific microorganism.[5] This is typically quantified by the Minimum Inhibitory Concentration (MIC) , which is the lowest concentration of the agent that prevents the visible growth of a microorganism under standardized conditions.[5][6] Another important, albeit less frequently determined, parameter is the Minimum Bactericidal Concentration (MBC) , which is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[7]

Standardized methodologies are crucial for the reproducibility and comparability of AST results. The most widely recognized standards are provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[8][9]

Method Selection for Novel Quinazolinone Agents

The choice of AST method depends on the stage of drug development, the required throughput, and the physicochemical properties of the quinazolinone agent. The most common methods are broth dilution and disk diffusion.[10][11]

Diagram: Workflow for Antimicrobial Susceptibility Testing

Caption: General workflow for antimicrobial susceptibility testing.

Detailed Protocols for AST of Novel Quinazolinone Agents

The following protocols are based on established methodologies from CLSI and EUCAST and are adapted for the evaluation of novel quinazolinone compounds.

Protocol 1: Broth Microdilution Method for MIC Determination

The broth microdilution method is a quantitative technique that determines the MIC of an antimicrobial agent in a liquid medium.[10][12]

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Novel quinazolinone agent

• Bacterial inoculum suspension (0.5 McFarland standard)

• Sterile saline or broth

• Multichannel pipette

• Plate reader (optional, for automated reading)

• Quality control (QC) bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)[13]

Step-by-Step Procedure:

• Preparation of Quinazolinone Stock Solution:

  • Accurately weigh the quinazolinone agent and dissolve it in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) to create a high-concentration stock solution. The choice of solvent is critical, especially for compounds with poor aqueous solubility.[14] The final concentration of the solvent in the test wells should not exceed a level that affects bacterial growth (typically ≤1% for DMSO).

• Preparation of Quinazolinone Dilutions:

  • In a 96-well plate, perform serial two-fold dilutions of the quinazolinone stock solution in CAMHB to achieve the desired concentration range.[6]

  • Column 1 should contain the highest concentration of the agent, and subsequent columns will have decreasing concentrations.

  • Column 11 should be a positive control (broth with inoculum, no agent).

  • Column 12 should be a sterility control (broth only).

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours growth), select 4-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[15]

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation:

  • Add the prepared bacterial inoculum to each well (columns 1-11) containing the quinazolinone dilutions and the positive control.

• Incubation:

  • Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.[6]

• MIC Determination:

  • The MIC is the lowest concentration of the quinazolinone agent at which there is no visible growth of the microorganism.[6] This can be determined by visual inspection or with a plate reader.

Protocol 2: Disk Diffusion Method

The disk diffusion method is a qualitative or semi-quantitative method that assesses the susceptibility of a bacterium to an antimicrobial agent impregnated on a paper disk.[15]

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm diameter)

• Novel quinazolinone agent

• Bacterial inoculum suspension (0.5 McFarland standard)

• Sterile cotton swabs

• Calipers or a ruler for measuring zone diameters

• QC bacterial strains (e.g., S. aureus ATCC 25923, E. coli ATCC 25922)[16]

Step-by-Step Procedure:

• Preparation of Quinazolinone Disks:

  • Prepare a stock solution of the quinazolinone agent in a suitable volatile solvent.

  • Apply a precise volume of the stock solution to sterile paper disks to achieve the desired drug concentration per disk.

  • Allow the solvent to evaporate completely in a sterile environment.

  • The optimal drug loading per disk needs to be determined empirically for each novel compound.

• Inoculum Preparation:

  • Prepare the bacterial inoculum as described in the broth microdilution protocol (Step 3).

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the adjusted inoculum suspension and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of the MHA plate in three directions to ensure confluent growth.[15]

  • Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.[15]

• Application of Disks:

  • Using sterile forceps, place the quinazolinone-impregnated disks onto the inoculated agar surface.

  • Ensure firm contact between the disk and the agar.

  • Place a limited number of disks on each plate to avoid overlapping of the inhibition zones.[17]

• Incubation:

  • Invert the plates and incubate at 35-37°C for 16-20 hours.[18]

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

  • The interpretation of the zone diameters (susceptible, intermediate, or resistant) requires correlation with MIC data.

Data Presentation

Quantitative data from AST should be summarized in a clear and structured format for easy comparison and analysis.

Table 1: Example of MIC Data for a Novel Quinazolinone Agent

Test Microorganism	Gram Stain	Quinazolinone Concentration (µg/mL)	Positive Control (e.g., Ciprofloxacin) MIC (µg/mL)	Novel Quinazolinone MIC (µg/mL)
Staphylococcus aureus ATCC 29213	Gram-positive	0.06 - 64	0.25	2
Escherichia coli ATCC 25922	Gram-negative	0.06 - 64	0.015	16
MRSA (Clinical Isolate)	Gram-positive	0.06 - 64	4	4
Pseudomonas aeruginosa ATCC 27853	Gram-negative	0.06 - 64	0.5	>64

Key Considerations for Novel Quinazolinone Agents

The unique physicochemical properties of novel compounds can present challenges in AST.

• Solubility: Many novel antimicrobial agents, including some quinazolinone derivatives, exhibit poor solubility in aqueous media.[19] This can be addressed by:

  • Using a co-solvent like DMSO for the initial stock solution, ensuring the final concentration in the assay is non-inhibitory.[14]

  • Adjusting the pH of the medium, if the compound's solubility is pH-dependent.[14]

  • Investigating different salt forms of the compound, which may have improved solubility.[14]

• Stability: The stability of the quinazolinone agent in the test medium under incubation conditions is crucial for accurate MIC determination.[20][21] Stability studies should be conducted to ensure that the compound does not degrade over the course of the assay.

• Binding to Plasticware: Hydrophobic compounds may bind to the surface of plastic microtiter plates, reducing the effective concentration of the agent. This can be assessed by comparing MIC values obtained in plastic versus glass tubes.

• Quality Control: Rigorous quality control is essential for the validation of AST results.[8][16] This includes:

  • Regularly testing reference QC strains with known susceptibility profiles to monitor the performance of the test system.[22][23]

  • Ensuring that all reagents and media meet quality standards.

  • Adhering strictly to standardized protocols.

Diagram: Decision-Making for AST Method Selection

Caption: Decision tree for selecting an appropriate AST method.

Conclusion

The successful development of novel quinazolinone antimicrobial agents is critically dependent on the generation of accurate and reproducible susceptibility data. By adhering to standardized protocols, implementing rigorous quality control measures, and carefully considering the unique properties of these novel compounds, researchers can ensure the integrity of their AST results. This, in turn, will facilitate the effective evaluation and progression of promising quinazolinone candidates in the fight against antimicrobial resistance.

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Application Note: Orthogonal Cell-Based Assay Workflows for Elucidating Quinazolinone Mechanisms of Action

Prepared by: Senior Application Scientist Target Audience: Assay Development Scientists, Pharmacologists, and Drug Discovery Researchers Focus Area: Receptor Tyrosine Kinase (RTK) Inhibition via the Quinazolinone Scaffold

Introduction and Mechanistic Context

The quinazolinone scaffold—a bicyclic aromatic heterocycle—is a highly privileged structure in modern medicinal chemistry, serving as the core pharmacophore for numerous clinically approved targeted therapies[1]. A primary mechanism of action (MoA) for bioactive quinazolinone derivatives is the potent, ATP-competitive inhibition of Receptor Tyrosine Kinases (RTKs), most notably the Epidermal Growth Factor Receptor (EGFR/HER1)[1].

While biochemical kinase assays are useful for initial hit identification, they fail to account for intracellular compound partitioning, metabolic stability, and the high intracellular ATP concentrations (typically 1–5 mM) that can outcompete reversible inhibitors. To rigorously validate a quinazolinone's MoA, researchers must deploy a self-validating system of cell-based assays.

This application note details a robust, tri-partite workflow designed to establish causality: (1) Intracellular Target Engagement proving the drug binds its target in situ, (2) Functional Pathway Interrogation proving binding translates to kinase inhibition, and (3) Phenotypic Translation proving kinase inhibition drives the desired cellular fate.

Figure 1: Orthogonal cell-based assay workflow for elucidating quinazolinone mechanism of action.

Phase 1: Intracellular Target Engagement via HT-CETSA

Scientific Rationale: Before assessing downstream signaling, it is critical to prove that the quinazolinone derivative physically engages EGFR within the complex intracellular milieu. The Cellular Thermal Shift Assay (CETSA) exploits the biophysical principle of ligand-induced thermal stabilization. When a quinazolinone binds the ATP-binding pocket of EGFR, it reduces the protein's conformational flexibility, shifting its aggregation temperature ( Tagg​ ) higher[2]. We utilize a High-Throughput CETSA (HT-CETSA) to allow for isothermal dose-response (ITDR) profiling[3].

Protocol: Isothermal Dose-Response CETSA

Model System: A431 Human Epidermoid Carcinoma Cells (High endogenous EGFR expression).

• Cell Seeding & Treatment:

  • Harvest A431 cells and resuspend in complete DMEM. Seed at 1×105 cells/mL in a 96-well V-bottom PCR plate (50 µL/well).

  • Treat cells with a 10-point dose-response titration of the quinazolinone compound (e.g., 10 µM down to 0.5 nM, 1:3 dilutions) or DMSO vehicle control (0.1% final).

  • Incubate for 1 hour at 37°C, 5% CO₂ to allow for cell permeation and target binding.

• Thermal Challenge:

  • Subject the PCR plate to a transient heat shock using a thermal cycler. For EGFR ITDR, heat to the pre-determined Tagg​ (typically ~52°C for unbound EGFR) for exactly 3 minutes, followed by 3 minutes at 25°C[4].

• Lysis & Clearance:

  • Add 10 µL of 6X CETSA Lysis Buffer (containing NP-40 and protease/phosphatase inhibitors)[3].

  • Subject the plate to three rapid freeze-thaw cycles (liquid nitrogen to 25°C water bath) to ensure complete lysis[4].

  • Centrifuge the plate at 20,000 x g for 20 minutes at 4°C to pellet thermally denatured and aggregated proteins[2][4].

• Detection:

  • Transfer the soluble supernatant to a 384-well plate. Quantify the remaining soluble EGFR using an AlphaLISA Total EGFR detection kit to calculate the half-maximal effective concentration ( EC50​ ) of target engagement.

Phase 2: Functional Pathway Interrogation (AlphaLISA)

Scientific Rationale: Target engagement does not guarantee functional antagonism. To confirm that the quinazolinone acts as a kinase inhibitor, we must measure the suppression of EGFR autophosphorylation at Tyrosine 1068 (Tyr1068), a critical docking site for Grb2 that initiates the RAS/RAF/MEK/ERK proliferation cascade[1][5]. We utilize the AlphaLISA SureFire Ultra proximity assay because its homogeneous, no-wash format preserves low-affinity interactions and provides a superior dynamic range compared to traditional Western blotting[6][7].

Figure 2: EGFR signaling pathway illustrating the mechanism of action of quinazolinone inhibitors.

Protocol: Phospho-EGFR (Tyr1068) AlphaLISA Assay

Note: This protocol utilizes the Revvity AlphaLISA SureFire Ultra kit[5][6].

• Cell Seeding & Starvation:

  • Seed A431 cells into a 384-well clear-bottom, white-walled tissue culture plate at 10,000 cells/well in 20 µL complete medium. Incubate overnight[5].

  • Remove medium and replace with 20 µL serum-free DMEM for 4–6 hours to reduce basal kinase activity[5].

• Compound Treatment & Stimulation:

  • Add 5 µL of 5X quinazolinone compound (serially diluted) and incubate for 2 hours at 37°C[6].

  • Stimulate cells by adding 5 µL of EGF ligand (final concentration ~40 pM, representing the EC80​ ) for 10 minutes[6][7].

• Lysis:

  • Remove all media. Add 10 µL of 1X AlphaLISA Lysis Buffer and shake at 350 rpm for 10 minutes at room temperature (RT)[6][7].

• Detection (No-Wash):

  • Transfer 5 µL of lysate to a 384-well white OptiPlate[6].

  • Add 5 µL of Acceptor Mix (containing Alpha 615 acceptor beads coated with CaptSure™ antibody binding the anti-phospho target antibody). Incubate for 1 hour at RT[5][8].

  • Add 5 µL of Donor Mix (containing Streptavidin-coated beads binding the biotinylated anti-total EGFR antibody) under subdued light. Incubate for 1 hour at RT in the dark[6][8].

• Data Acquisition:

  • Read the plate on an AlphaScreen-enabled microplate reader (e.g., EnVision) using standard AlphaLISA settings (Excitation: 680 nm, Emission: 615 nm)[6][9].

Phase 3: Phenotypic Translation and Data Synthesis

To ensure the molecular MoA translates to the desired therapeutic effect, compound cytotoxicity/proliferation is assessed using an MTT assay or Real-Time Cell Analysis (RTCA) over 72 hours[1].

Representative Assay Metrics

A robust assay cascade should yield high statistical reliability (Z'-factor > 0.5) and demonstrate a logical correlation between target binding, pathway inhibition, and phenotypic response[5].

Table 1: Representative MoA Profiling Data for Quinazolinone Derivatives

Compound	CETSA ΔTagg​ Shift (°C)	p-EGFR (Tyr1068) IC50​ (nM)	Cell Viability IC50​ (nM)	AlphaLISA Z'-Factor
DMSO (Vehicle)	Baseline (52.0°C)	N/A	N/A	0.82
Gefitinib (Reference)	+ 6.5°C	4.4 nM	35 nM	0.85
Quinazolinone Lead A	+ 5.2°C	12.8 nM	85 nM	0.79
Quinazolinone Lead B	+ 0.4°C (No binding)	> 10,000 nM	> 10,000 nM	0.81

Data Interpretation: Lead A demonstrates a clear causal link: it thermally stabilizes EGFR in intact cells, potently inhibits autophosphorylation at Tyr1068, and successfully halts A431 cell proliferation. Lead B fails at the target engagement step, correctly predicting its lack of functional and phenotypic efficacy.

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Comprehensive Methodologies for Assessing Enzyme Inhibition by 7-Chloro-Quinazolinones

An Application Guide and Protocols for Researchers

Abstract

The 7-chloro-quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous potent and selective enzyme inhibitors.[1] These compounds have demonstrated significant activity against a range of therapeutically relevant enzymes, including protein kinases, phosphoinositide 3-kinases (PI3Ks), and topoisomerases, making them critical leads in drug discovery, particularly in oncology.[2][1][3] This guide provides a comprehensive overview of the essential methods for accurately assessing and characterizing the inhibitory activity of 7-chloro-quinazolinone derivatives. We present a logical, field-proven workflow, from initial potency determination using biochemical assays to in-depth biophysical characterization of the binding interaction and final validation of cellular efficacy. Each section provides not only detailed, step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring that researchers can generate robust, reliable, and publication-quality data.

Introduction: The Quinazolinone Scaffold in Drug Discovery

Quinazolinones are heterocyclic compounds that have garnered significant interest due to their broad spectrum of biological activities.[4][5][6] The incorporation of a chlorine atom at the 7-position of the quinazolinone ring has been shown to influence the binding affinity and selectivity of these molecules for various enzyme targets.[2][1] These derivatives are often investigated as inhibitors of enzymes implicated in cancer and other diseases, such as Epidermal Growth Factor Receptor (EGFR), PI3K, and various histone deacetylases (HDACs).[1][3][7][8]

A thorough evaluation of a potential enzyme inhibitor requires a multi-faceted approach. It is not sufficient to simply determine if a compound inhibits an enzyme; one must understand its potency (e.g., IC50), its mode of action (e.g., competitive, non-competitive), the kinetics and thermodynamics of its binding, and its effect in a complex cellular environment. This guide outlines a validated workflow to comprehensively profile 7-chloro-quinazolinone inhibitors.

General Experimental Workflow

A systematic approach is crucial for the successful characterization of enzyme inhibitors. The following workflow ensures a logical progression from initial screening to detailed mechanistic understanding.

Figure 1: A general workflow for the characterization of enzyme inhibitors.

Biochemical Assays: Determining Inhibitor Potency (IC50)

The first critical step is to determine if and how potently the 7-chloro-quinazolinone compound inhibits the target enzyme in a purified system. The half-maximal inhibitory concentration (IC50) is the most common metric for potency.[9] It represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Luminescence-based assays, such as the ADP-Glo™ Kinase Assay, are widely used due to their high sensitivity, broad dynamic range, and robustness. They measure kinase activity by quantifying the amount of ADP produced in the kinase reaction.

Protocol 2.1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is adapted for determining the IC50 of a test compound against a target protein kinase.

Rationale: The kinase reaction consumes ATP, producing ADP. The ADP-Glo™ reagent first terminates the kinase reaction and depletes the remaining ATP. Then, the Kinase Detection Reagent converts the generated ADP back to ATP, which is used by luciferase to produce light. The amount of light is directly proportional to the ADP produced and thus to the kinase activity.

Figure 2: Workflow for the ADP-Glo™ luminescence-based kinase assay.

Materials:

• Purified target kinase

• Specific kinase substrate

• 7-chloro-quinazolinone test compound

• ATP solution

• Kinase assay buffer (e.g., 40 mM Tris, 20 mM MgCl₂, 0.1 mg/mL BSA, pH 7.5)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well assay plates

• Multichannel pipettes

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of the 7-chloro-quinazolinone test compound in 100% DMSO. A common starting concentration is 10 mM. Then, create a 10-point, 3-fold serial dilution series.[9]

• Assay Plate Setup: Add 5 µL of the diluted test compound or vehicle control (DMSO in assay buffer) to the wells of the assay plate. The final DMSO concentration should not exceed 1% to avoid solvent-induced artifacts.[9]

• Kinase/Substrate Addition: Add 10 µL of a 2X kinase/substrate mixture (containing the purified kinase and its specific substrate in kinase assay buffer) to each well.[9] Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction: Add 10 µL of a 2X ATP solution to each well to start the reaction. The final ATP concentration should be at or near the Michaelis constant (Km) for the specific kinase to ensure sensitive detection of competitive inhibitors.[9] Incubate the plate at 30°C for 60 minutes.

• Termination and ADP Detection: Add 25 µL of ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and deplete the remaining ATP.[9] Incubate the plate at room temperature for 40 minutes.

• Luminescence Signal Generation: Add 50 µL of Kinase-Glo® Reagent to each well. This reagent converts the ADP generated during the kinase reaction into a luminescent signal.[9] Incubate at room temperature for 10-30 minutes to stabilize the signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (wells with no kinase).

  • Normalize the data by setting the vehicle control (no inhibitor) as 100% activity and a control with no enzyme as 0% activity.

  • Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC50 value using software like GraphPad Prism.

Biophysical Characterization: Understanding the Binding Event

IC50 values demonstrate potency but do not describe the physical interaction between the inhibitor and the enzyme. Biophysical techniques provide critical insights into binding kinetics (how fast the compound binds and dissociates) and thermodynamics (the driving forces of the interaction).

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures real-time binding events between a ligand (e.g., the enzyme) immobilized on a sensor chip and an analyte (the inhibitor) flowing over the surface.[10] It is invaluable for determining the association rate (kₐ or kₒₙ), dissociation rate (kₑ or kₒff), and the equilibrium dissociation constant (Kₑ).[3][11][12]

Rationale: Binding of the inhibitor to the immobilized enzyme causes a change in the refractive index at the sensor surface, which is detected as a change in Resonance Units (RU). A plot of RU versus time (a sensorgram) allows for the calculation of kinetic parameters.

General Protocol Outline:

• Immobilization: The target enzyme is covalently immobilized onto a sensor chip surface. A reference channel is prepared for background subtraction.

• Binding Analysis: A series of concentrations of the 7-chloro-quinazolinone inhibitor are injected over the enzyme and reference surfaces.

• Data Acquisition: The binding response (in RU) is monitored in real-time throughout the association and dissociation phases.

• Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir) to extract kₐ, kₑ, and calculate Kₑ (Kₑ = kₑ/kₐ).

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for measuring the thermodynamics of binding interactions.[13] It directly measures the heat released (exothermic) or absorbed (endothermic) when an inhibitor binds to its target enzyme.[14][15]

Rationale: An ITC experiment consists of a series of small injections of the inhibitor solution into a sample cell containing the enzyme.[14][16] Each injection triggers a heat change that is measured relative to a reference cell. The magnitude of the heat change diminishes as the enzyme becomes saturated. The resulting data provides the binding affinity (Kₐ), binding stoichiometry (n), and the enthalpy of binding (ΔH). From these, the Gibbs free energy (ΔG) and entropy (ΔS) can be calculated, revealing the driving forces of the interaction.[13][15]

General Protocol Outline:

• Sample Preparation: The purified enzyme is placed in the sample cell, and the 7-chloro-quinazolinone inhibitor is loaded into the injection syringe, both in the same precisely matched buffer to minimize heats of dilution.

• Titration: A series of automated, timed injections of the inhibitor are made into the sample cell while the system is maintained at a constant temperature.

• Heat Measurement: The power required to maintain zero temperature difference between the sample and reference cells is measured after each injection.

• Data Analysis: The integrated heat change per injection is plotted against the molar ratio of inhibitor to enzyme. This binding isotherm is then fitted to a binding model to determine Kₐ, n, and ΔH.

Parameter	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Primary Output	Binding kinetics (kₐ, kₑ)	Binding thermodynamics (ΔH, ΔS)
Affinity Constant	Kₑ (calculated from kₑ/kₐ)	Kₐ (directly measured)
Principle	Change in refractive index upon binding	Heat change upon binding
Requirement	One binding partner must be immobilized	Both partners are in solution
Key Insights	Residence time, binding/unbinding speed	Driving forces (enthalpic vs. entropic)

Table 1: Comparison of SPR and ITC for inhibitor characterization.

Cell-Based Assays: Assessing Cellular Activity and Cytotoxicity

Demonstrating that an inhibitor is potent against a purified enzyme is a crucial first step, but its ultimate therapeutic value depends on its activity within a living cell. Cell-based assays are used to determine a compound's efficacy in a physiological context and to assess its general toxicity. The MTT assay is a widely used colorimetric method to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[17][18][19]

Protocol 4.1: Cell Viability and Cytotoxicity (MTT Assay)

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is a yellow tetrazolium salt that is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form purple formazan crystals.[19] The amount of formazan produced is proportional to the number of viable cells. Solubilizing these crystals and measuring the absorbance provides a quantitative measure of cell viability.

Figure 3: Step-by-step workflow of a typical MTT cell viability assay.

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7, HCT116)[1][20][18]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 7-chloro-quinazolinone test compound

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[9]

• Sterile 96-well cell culture plates

• Microplate reader capable of measuring absorbance at ~570 nm

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[9][17]

• Compound Treatment: Prepare serial dilutions of the test compound in complete cell culture medium from a DMSO stock. Remove the old medium from the cells and add 100 µL of the medium containing the test compound or vehicle control (medium with the same final concentration of DMSO).[17]

• Incubation: Incubate the plate for a period appropriate to the cell line and experimental goals (typically 48 to 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

• Solubilization: Carefully remove the medium from the wells without disturbing the cells or formazan crystals. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan.[9] Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells (100% viability). Plot the percent viability against the log of the compound concentration and fit to a dose-response curve to determine the EC50 (half-maximal effective concentration) or GI50 (half-maximal growth inhibition) value.

Data Summary and Interpretation

The comprehensive data generated from these assays allows for a robust profile of the 7-chloro-quinazolinone inhibitor.

Compound Class	Target Enzyme	Assay	Potency (IC50/Kᵢ)	Reference
7-chloro-2-methylquinazolinones	PI3K-δ	In-vitro enzyme assay	1.24 µM	[1][20]
7-chloro-quinazolinone derivative	CNS Cancer Cell Line	MTT Assay	N/A (High Activity)	[2]
7-chloro-3-arylidine-quinazolinone	Topoisomerase	Cytotoxicity Assay	N/A (Significant Activity)	[2]

Table 2: Examples of reported inhibitory activities for 7-chloro-quinazolinone derivatives.

A potent inhibitor will exhibit a low IC50 in biochemical assays, which is then corroborated by a strong binding affinity (low Kₑ) in biophysical experiments. The cellular data (EC50/GI50) will confirm that the compound can access its target in a cellular context and exert a biological effect. Discrepancies between biochemical and cellular potency can point to issues like poor cell permeability, metabolic instability, or off-target effects, providing crucial information for the next cycle of drug design and lead optimization.

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• Al-Suhaimi, E. A., et al. (2020). Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition. Molecules, 25(17), 3981. DOI: 10.3390/molecules25173981. Retrieved from [Link]

• Zeid, I. M., et al. (2021). Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Arabian Journal of Chemistry, 14(11), 103407. DOI: 10.1016/j.arabjc.2021.103407. Retrieved from [Link]

• Wang, W., et al. (2015). Discovery of Selective Histone Deacetylase 6 Inhibitors Using the Quinazoline as the Cap for the Treatment of Cancer. Journal of Medicinal Chemistry, 58(20), 8064-8079. DOI: 10.1021/acs.jmedchem.5b00911. Retrieved from [Link]

• Kumar, D., et al. (2020). Synthesis and In Silico Studies of Quinazolinones as PARP-1 Inhibitors. Letters in Drug Design & Discovery, 17(5), 634-642. DOI: 10.2174/1570180816666191021110034. Retrieved from [Link]

• El-Azab, A. S., et al. (2023). Design and Optimization of Quinazoline Derivatives as Potent EGFR Inhibitors for Lung Cancer Treatment: A Comprehensive QSAR, ADMET, and Molecular Modeling Investigation. ACS Omega. DOI: 10.1021/acsomega.3c06634. Retrieved from [Link]

• ResearchGate. (n.d.). Inhibitory concentration (IC50) of test compound and standard. Retrieved from [Link]

• Kumar, A., et al. (2023). Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. Results in Chemistry, 5, 100782. DOI: 10.1016/j.rechem.2023.100782. Retrieved from [Link]

• Fancelli, D., et al. (2024). Integrating Surface Plasmon Resonance and Docking Analysis for Mechanistic Insights of Tryptase Inhibitors. International Journal of Molecular Sciences, 25(6), 3436. DOI: 10.3390/ijms25063436. Retrieved from [Link]

• Beretta, M., et al. (2021). Synthesis, Inhibitory Activity, and In Silico Modeling of Selective COX-1 Inhibitors with a Quinazoline Core. ACS Medicinal Chemistry Letters, 12(4), 583-590. DOI: 10.1021/acsmedchemlett.1c00004. Retrieved from [Link]

• Levin, B., et al. (2025). Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. Drug Hunter. Retrieved from [Link]

• Al-Hizab, F. A., et al. (2025). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Molecules, 30(3), 789. DOI: 10.3390/molecules30030789. Retrieved from [Link]

• Beretta, M., et al. (2021). Synthesis, Inhibitory Activity, and In Silico Modeling of Selective COX-1 Inhibitors with a Quinazoline Core. ACS Medicinal Chemistry Letters, 12(4), 583-590. DOI: 10.1021/acsmedchemlett.1c00004. Retrieved from [Link]

• Al-Otaibi, F. M., et al. (2024). Microwave Synthesis, Evaluation, and Docking Study of Amino Acid Derivatives of 7-Chloroquinoline: Exploring Cytotoxic and Antioxidant Potentials. ACS Omega. DOI: 10.1021/acsomega.5c09882. Retrieved from [Link]

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In Vivo Evaluation of Quinazolinone Efficacy in Murine Models: An Application Note and Protocol

This document provides a detailed guide for researchers, scientists, and drug development professionals on the experimental setup for the in-vivo evaluation of quinazolinone efficacy in mice models. Quinazolinones are a prominent class of heterocyclic compounds recognized for their broad pharmacological potential, including significant antitumor properties.[1][2] This guide emphasizes scientific integrity, providing not just protocols but also the rationale behind the experimental design to ensure the generation of robust and reproducible data.

Introduction: The Therapeutic Promise of Quinazolinones

Quinazolinones, characterized by their fused bicyclic structure, have emerged as a "fortunate structure" in drug discovery due to their diverse biological activities.[3] In oncology, their mechanisms of action are multifaceted, often involving the inhibition of key signaling pathways crucial for cancer cell proliferation, survival, and metastasis.[1][4] Numerous quinazoline derivatives have been shown to target protein kinases, such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and others, which are often dysregulated in various cancers.[5] The ability of these compounds to induce cell cycle arrest and apoptosis further underscores their therapeutic potential.[4][6] Given the promising preclinical data, robust in vivo evaluation is a critical step in translating these findings into effective clinical cancer therapies.[1]

Strategic In Vivo Study Design: A Blueprint for Success

A well-designed in vivo study is paramount for accurately assessing the therapeutic efficacy and potential toxicity of a novel quinazolinone derivative. The following sections detail the critical components of a comprehensive experimental plan.

Animal Model Selection: Choosing the Right Platform

The choice of the mouse model is a foundational decision that significantly impacts the translatability of the findings.

• Xenograft Models: Human tumor xenografts in immunocompromised mice (e.g., nude or NOD/SCID mice) are the most common models for evaluating the efficacy of anticancer agents.[7][8] These models involve the subcutaneous or orthotopic implantation of human cancer cell lines or patient-derived tumor tissue (PDX).[7][9]

  • Cell Line-Derived Xenografts (CDX): These are established by injecting cultured cancer cells into mice.[7] They are relatively easy to establish and offer high reproducibility.

  • Patient-Derived Xenografts (PDX): These models are generated by implanting fresh tumor tissue from a patient directly into an immunodeficient mouse.[9] PDX models are considered more clinically relevant as they better recapitulate the heterogeneity and microenvironment of the original human tumor.[10]

• Syngeneic Models: For studying the interplay between the immune system and the therapeutic agent, syngeneic models are employed. These involve transplanting murine tumor cells into immunocompetent mice of the same genetic background. This is particularly relevant for quinazolinones that may have immunomodulatory effects.

Pharmacokinetics and Bioavailability: Understanding Drug Disposition

Before embarking on a full-scale efficacy study, it is crucial to understand the pharmacokinetic (PK) profile of the quinazolinone compound in mice.[11][12]

• Key PK Parameters: Studies should aim to determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Key parameters include bioavailability (%F), clearance (CL), volume of distribution (Vss), and half-life (T1/2).[11][13]

• Route of Administration: The route of administration (e.g., oral gavage, intraperitoneal injection, intravenous injection) should be chosen based on the compound's properties and the intended clinical application.[11][14] Oral bioavailability is a desirable characteristic for many cancer therapeutics.[15]

Table 1: Representative Pharmacokinetic Parameters for a Hypothetical Quinazolinone Derivative

Parameter	Value	Unit
Oral Bioavailability (%F)	65	%
Clearance (CL)	0.5	L/h/kg
Volume of Distribution (Vss)	1.2	L/kg
Half-life (T1/2)	4.5	hours

Experimental Workflow: A Visual Guide

The overall experimental workflow is designed to be a systematic and logical progression from preparation to data analysis.

Caption: Inhibition of the EGFR signaling pathway by a quinazolinone derivative.

Conclusion: Advancing Quinazolinone-Based Cancer Therapies

The in vivo evaluation of quinazolinone efficacy in murine models is a critical and multifaceted process. By following a well-structured experimental plan that incorporates robust protocols for tumor model establishment, drug administration, and comprehensive endpoint analysis, researchers can generate the high-quality data necessary to advance promising quinazolinone candidates through the preclinical drug development pipeline. The integration of pharmacokinetic studies, histopathological examination, and biomarker analysis provides a holistic understanding of the compound's therapeutic potential and mechanism of action, ultimately paving the way for the development of novel and effective cancer treatments.

References

• Antitumor mechanisms of action: Quinazolinones act on multiple molecular pathways involved in the regulation of the cell cycle, apoptosis, and the response to cellular stress, fundamental factors in the growth and spread of tumor cells. (2025). Research Article Quinazolinones as Novel Antitumor Agents Introduction.

• Mouse tumor xenograft model. (n.d.). Bio-protocol. Retrieved from [Link]

• Xie, Y., et al. (2023). Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review).

• Anti-cancer activity and mechanisms of Quinazolinone derivatives: A review. (n.d.). ResearchGate. Retrieved from [Link]

• Patient-derived Tumor Xenografting: A Technique to Generate Experimental Mouse Model for Evaluating Urothelial Cell Carcinoma. (2025). JoVE.

• Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice. (n.d.). PMC. Retrieved from [Link]

• Knight, J. C., et al. (2015). Biomarkers in preclinical cancer imaging. PubMed.
• Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. (2025). MDPI.

• Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)-One Derivatives. (n.d.). PMC. Retrieved from [Link]

• The Therapeutic Journey of Quinazoline as Anti-cancer Targeting Kinase Inhibitors. (n.d.). Afinidad. Retrieved from [Link]

• In Vitro and In Vivo Investigations into the Potential of Quinazoline and Quinoline Derivatives as NorA Efflux Pump Inhibitors Against Resistant Staphylococcus aureus Strains. (2025). MDPI.
• Subcutaneous Tumor Xenograft Models in Immunodeficient Mice. (2025). Yeasen.

• Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells. (n.d.). Spandidos Publications. Retrieved from [Link]

• The Pharmacokinetics of the Quinazoline Antifolate ICI D 1694 in Mice and Rats. (n.d.). PubMed. Retrieved from [Link]

• Discovery and Optimization of Quinazolinone-pyrrolopyrrolones as Potent and Orally Bioavailable Pan-Pim Kinase Inhibitors. (2016).

• Synthesis and In-Vivo Pharmacological Evaluation of Some Novel 4(3H)- Quinazolinone Derivatives as Potential Anti-malarial Agents. (n.d.). ResearchGate. Retrieved from [Link]

• Biomarkers in preclinical cancer imaging. (2015).
• Pharmacokinetics and Enterohepatic Circulation of 2-(Quinoline-8-carboxamido)benzoic Acid (2-QBA) in Mice. (2024). MDPI.
• Histopathological Analysis of the Effect of Photodynamic Action on Post-Chemotherapy Excised Breast Cancer Tissue. (2022). MDPI.
• Histopathological Response After Neoadjuvant Chemotherapy for High-Risk Soft-Tissue Sarcomas: A Secondary Analysis of a Randomized Clinical Trial. (2025). PMC.

• Biomarkers in preclinical cancer imaging. (n.d.). PMC - NIH. Retrieved from [Link]

• Discovery and characterisation of quinazolines and 8-Azaquinazolines as NLRP3 agonists with oral bioavailability in mice. (2023). PubMed.

• White Paper: 3 Preclinical Strategies to Identify Predictive Cancer Biomarkers. (2020). Crown Bioscience. Retrieved from [Link]

• The Role of Tumor Tissue Architecture in Treatment Penetration and Efficacy: An Integrative Study. (n.d.). PMC. Retrieved from [Link]

• Chemistry and activity of quinazoline moiety: A systematic review study. (n.d.). Journal of Advanced Pharmaceutical Technology & Research. Retrieved from [Link]

• Biomarkers in Cancer Detection, Diagnosis, and Prognosis. (2023). MDPI.
• Significance of histopathological tumor regression after neoadjuvant chemotherapy in gastric adenocarcinomas: a summary of 480 cases. (2011). PubMed.

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Technical Notes & Optimization

minimizing quinazolinone byproduct formation in Niementowski reaction.

Technical Support Center: Niementowski Quinazolinone Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Troubleshooting Guide: Minimizing Quinazolinone Byproduct Formation

The Niementowski reaction, a classic method for synthesizing 4-oxo-3,4-dihydroquinazolines, involves the thermal condensation of anthranilic acids with amides.[1] While seemingly straightforward, it is often plagued by side reactions that can significantly lower the yield of the desired product. This section provides a structured approach to identifying and resolving these issues.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
Low Yield of Desired Quinazolinone	Incomplete Reaction: The reaction may not have reached completion due to insufficient time or temperature.[2]	Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.[2] If the reaction stalls, a modest increase in temperature might be necessary. Rationale: The Niementowski reaction often requires high temperatures (150–200°C) to overcome the activation energy for the intramolecular cyclodehydration step.[1]
Suboptimal Reagent Stoichiometry: An incorrect ratio of anthranilic acid to the amide can lead to the formation of undesired side products.	Solution: Systematically vary the stoichiometry. For instance, using an excess of formamide can favor the formation of the desired quinazoline over the quinazolinone byproduct in some cases.[2][3] Rationale: Le Chatelier's principle can be applied here; increasing the concentration of one reactant can drive the equilibrium towards the product side, potentially favoring one reaction pathway over another.
Degradation of Starting Materials or Product: The harsh reaction conditions, particularly high temperatures, can lead to the decomposition of thermally sensitive substrates or the desired quinazolinone product.[2]	Solution: Employ milder reaction conditions. This could involve lowering the reaction temperature and compensating with a longer reaction time, or exploring alternative energy sources like microwave irradiation.[1][4] Rationale: Microwave-assisted synthesis often leads to shorter reaction times and higher yields by promoting rapid and uniform heating, which can minimize the thermal degradation that occurs with prolonged conventional heating.[1][4]
Significant Formation of Unidentified Byproducts	Presence of Impurities in Starting Materials: Impurities in the anthranilic acid or amide can participate in side reactions, leading to a complex mixture of products.[5]	Solution: Ensure the purity of your starting materials. Recrystallization or column chromatography of the reactants prior to the reaction can be beneficial. Rationale: Reactive impurities can compete with the desired reaction pathway, leading to the formation of a variety of unintended molecules.
Undesired Side Reactions: The inherent reactivity of the intermediates can lead to dimerization, polymerization, or other unwanted transformations.[2]	Solution: Altering the solvent can sometimes suppress side reactions. Additionally, consider if a different synthetic route to the target quinazolinone might be more efficient and produce fewer byproducts.[2] Rationale: The solvent can influence the solubility of intermediates and transition states, thereby affecting the relative rates of competing reaction pathways.
Formation of Water-Mediated Byproducts	Hydrolysis of Intermediates or Product: The water generated during the cyclodehydration step can potentially lead to hydrolysis of reactive intermediates or the final quinazolinone product, especially under prolonged heating.	Solution: Implement methods for in-situ water removal. This can be achieved by using a Dean-Stark apparatus if the reaction is conducted in a suitable azeotroping solvent like toluene.[6] Alternatively, adding molecular sieves to the reaction mixture can effectively sequester water.[6] Rationale: Removing water as it is formed shifts the reaction equilibrium towards the cyclized product and prevents water from participating in undesired side reactions.[6]

Frequently Asked Questions (FAQs)

Q1: My Niementowski reaction is very slow and gives a low yield. What is the first thing I should optimize?

A1: The first parameter to investigate is the reaction temperature. Traditional Niementowski syntheses often require high temperatures, sometimes in excess of 150°C.[1] If your reaction is sluggish, a careful and incremental increase in temperature is a logical first step. However, be mindful of potential thermal degradation of your starting materials or product.[2] A systematic approach would be to run small-scale parallel reactions at different temperatures to identify the optimal balance between reaction rate and product stability.

Q2: I am observing a significant amount of a byproduct that I suspect is a dimer or polymer. How can I prevent this?

A2: Dimerization or polymerization often arises from intermolecular reactions competing with the desired intramolecular cyclization. One effective strategy to minimize this is to work at higher dilution. By lowering the concentration of the reactants, you decrease the probability of intermolecular encounters, thereby favoring the intramolecular ring-closing reaction.[7]

Q3: Can the choice of amide influence the reaction outcome and byproduct profile?

A3: Absolutely. The nature of the amide (e.g., formamide, acetamide, benzamide) not only determines the substituent at the 2-position of the quinazolinone but can also affect the reaction kinetics and byproduct formation.[1] Some amides may be more prone to self-condensation or other side reactions under the harsh conditions of the Niementowski reaction. If you are experiencing issues with a particular amide, it may be worthwhile to explore alternative amides if your synthetic target allows for it.

Q4: Is microwave-assisted synthesis always a better option for the Niementowski reaction?

A4: Microwave-assisted synthesis has emerged as a powerful technique for the Niementowski reaction, often leading to significantly reduced reaction times and improved yields.[4] The rapid and uniform heating provided by microwaves can minimize the formation of byproducts associated with prolonged exposure to high temperatures in conventional heating methods.[1] However, it is not a universal solution. The suitability of microwave synthesis can depend on the specific substrates and the scale of the reaction. It is highly recommended to perform initial small-scale trials to determine if this method is advantageous for your particular system.

Q5: How can I effectively remove water generated during the reaction to prevent side reactions?

A5: The removal of water is crucial for driving the final cyclodehydration step to completion and preventing potential hydrolysis byproducts. A common and effective method is the use of a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene.[6] For reactions where a Dean-Stark trap is not practical, adding an in-situ drying agent like powdered molecular sieves can be very effective.[6] The sieves should be activated by heating under vacuum before use to ensure their water-scavenging capacity.

Experimental Protocols

Protocol 1: General Procedure for a Conventional Niementowski Quinazolinone Synthesis

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser, combine the anthranilic acid (1.0 equivalent) and the appropriate amide (e.g., formamide, 3-5 equivalents).

• Heating: Heat the reaction mixture to the desired temperature (typically between 150-200°C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC until the starting anthranilic acid is consumed.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture into cold water to precipitate the crude product.

• Isolation and Purification: Collect the solid product by filtration, wash thoroughly with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.[5]

Protocol 2: Microwave-Assisted Niementowski Synthesis (Solvent-Free)

• Reactant Mixture: In a microwave-safe reaction vessel, thoroughly mix the anthranilic acid (1.0 equivalent) and the amide (3-5 equivalents).

• Microwave Irradiation: Place the vessel in a microwave reactor and irradiate at a set power (e.g., 300–600 W) for a short duration (typically 3–10 minutes).[1] The internal temperature should be monitored and controlled.

• Work-up and Purification: After the irradiation is complete and the vessel has cooled, the work-up and purification can be carried out as described in the conventional protocol.

Visualizations

Caption: The two-step mechanism of the Niementowski reaction.

Caption: A systematic workflow for troubleshooting the Niementowski reaction.

References

• Grokipedia. (n.d.). Niementowski quinazoline synthesis. Retrieved from [Link]

• Wikipedia. (2023, November 28). Niementowski quinoline synthesis. Retrieved from [Link]

• Al-Suwaidan, I. A., et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules, 28(2), 869. Available at: [Link]

• Moseley, J. D., & Kappe, C. O. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 597. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (n.d.). A Review on 4(3H)-quinazolinone synthesis. Retrieved from [Link]

• Wikipedia. (2023, December 29). Niementowski quinazoline synthesis. Retrieved from [Link]

• ResearchGate. (2018, January 4). I want to stop water molecules generated as a byproduct in an Organic Synthesis to stop interfering and causing further side products, any ideas?. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

optimizing reaction conditions for the synthesis of 2-thioxo-quinazolinones

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the most common bottlenecks encountered during the synthesis of 2-thioxoquinazolin-4-ones. These compounds are highly valued scaffolds in drug discovery (notably for their antitumor and anti-HIV properties), but traditional synthetic routes often suffer from poor yields, toxic reagents, and complex purification steps[1].

This guide provides field-proven insights, focusing on the causality behind experimental choices to ensure your protocols are robust, reproducible, and self-validating.

Troubleshooting FAQs: Reaction Optimization

Q1: I am attempting the annulation of 1,3-diarylthiobarbituric acids (DTBA) with malononitrile, but I keep getting a complex polymeric mixture with no major product. What is going wrong? A1: The failure lies in your choice of base. If you are using strong organic bases like triethylamine ( NEt3​ ) or piperidine in dichloromethane or ethanol, the reaction will fail[1].

• The Causality: Strong bases cause uncontrolled deprotonation and highly reactive nucleophilic attacks that lead to the degradation (ring-opening) of the pyrimidine intermediate, rather than the desired cyclization[2].

• The Solution: Switch to a buffered, weakly basic system. Using in refluxing acetic acid with a ZnCl2​ catalyst ensures a clean cyclization, yielding the desired 2-thioxoquinazolin-4-one in 78–85% overall yield[3].

Q2: I am trying to implement a "green" one-pot synthesis using isatoic anhydride, a primary amine, and phenyl isothiocyanate in water. The reaction stalls and yields are poor. How can I drive it to completion? A2: While water is an excellent, environmentally benign solvent, the reaction requires a specific catalytic environment to facilitate the initial nucleophilic attack and subsequent decarboxylation[4].

• The Causality: Without a catalyst, the primary amine is not nucleophilic enough to efficiently open the isatoic anhydride ring in a highly polar aqueous environment.

• The Solution: Introduce as a homogeneous catalyst at room temperature[4]. K2​CO3​ effectively deprotonates the primary amine, enhancing its nucleophilicity, and later promotes the intramolecular cyclization of the thiourea intermediate without requiring toxic organic solvents[4].

Q3: For DNA-Encoded Library (DEL) synthesis, how do I prevent DNA degradation when forming the 2-thioxo-quinazolinone core? A3: On-DNA synthesis requires extremely mild conditions. Traditional refluxing methods or harsh bases will denature or cleave the DNA tag[5].

• The Causality: Oligonucleotides are highly sensitive to heat and extreme pH. You must decouple the activation energy required for cyclization from thermal heating.

• The Solution: Utilize as the thiocarbonyl transfer agent. React the DNA-conjugated aniline with a massive excess of TCDI (e.g., 800 equiv.) in a DMA/ H2​O mixture at 4 °C for 3 hours[6]. These conditions achieve >95% conversion while maintaining DNA stability for up to a week[5].

Quantitative Optimization Data

To assist in your experimental design, below are the summarized optimization parameters for both solution-phase and on-DNA methodologies.

Table 1: Effect of Base and Solvent on DTBA Annulation [7] | Entry | Base | Solvent | Temperature | Yield (%) | Observation | |---|---|---|---|---|---| | 1 | NEt3​ | DCM | Room Temp | 0 | Complex mixture | | 2 | Piperidine | EtOH | Reflux | 0 | Complex mixture | | 3 | NH4​OAc | AcOH | Room Temp | 0 | No reaction | | 4 | NH4​OAc | AcOH | Reflux | 78-85 | Clean cyclization |

Table 2: Conversion Efficiencies for On-DNA Synthesis [6]

Substrate Type	Reagent	Equivalents	Temp (°C)	Time (h)	Conversion (%)
DNA-conjugated aniline	TCDI	800	4	3	>95

| DNA-conjugated propanoic amine | TCDI | 800 | 4 | 3 | >95 |

Experimental Workflows & Protocols

Protocol A: ZnCl2​ -Catalyzed Annulation of DTBA (Solution Phase)[2]

• Preparation: In a 50 mL round-bottom flask, dissolve 5-ethoxymethylene-1,3-diaryl-2-thiobarbituric acid (1.0 mmol) and malononitrile (1.2 mmol) in glacial acetic acid (10 mL).

• Catalyst Addition: Add ammonium acetate ( NH4​OAc , 2.0 mmol) and anhydrous zinc chloride ( ZnCl2​ , 10 mol%) to the stirring solution.

  • Mechanistic Causality: ZnCl2​ acts as a Lewis acid to activate the ethoxymethylene carbon, while NH4​OAc provides a buffered basic environment to prevent pyrimidine ring cleavage.

• Reflux: Heat the mixture to reflux under a nitrogen atmosphere for 4-6 hours.

  • Self-Validation: Monitor via TLC; the disappearance of the bright yellow DTBA starting material indicates successful consumption.

• Isolation: Cool the reaction to room temperature and pour it into crushed ice (50 g). Filter the resulting precipitate, wash sequentially with water and cold ethanol, and recrystallize from DMF/ethanol to afford the pure product.

Protocol B: Green Aqueous Synthesis via Isatoic Anhydride[4]

• Initiation: To a stirred suspension of isatoic anhydride (1.0 mmol) in distilled water (10 mL), add the primary amine (1.0 mmol) and potassium carbonate ( K2​CO3​ , 10 mol%).

• Ring Opening: Stir the mixture at room temperature for 30 minutes.

  • Mechanistic Causality: K2​CO3​ deprotonates the amine, accelerating its nucleophilic attack on the anhydride carbonyl, followed by the expulsion of CO2​ to form the anthranilamide intermediate.

• Thiourea Formation & Cyclization: Add phenyl isothiocyanate (1.0 mmol) dropwise to the aqueous solution. Continue stirring at room temperature for 2-4 hours.

  • Self-Validation: A solid product will gradually precipitate from the clear aqueous phase as the highly hydrophobic 2-thioxoquinazolin-4-one forms.

• Isolation: Filter the solid, wash thoroughly with water to remove residual K2​CO3​ , and dry under vacuum.

Protocol C: On-DNA Synthesis of 2-Thioxo-quinazolinones[6]

• Preparation: Prepare a solution of DNA-conjugated aniline (1 nmol, 10 μL, 100 μM in H2​O , 1 equiv.) in a microcentrifuge tube.

• Reagent Addition: Add 1,1′-thiocarbonyldiimidazole (TCDI) (4 μL, 200 mM in DMA, 800 equiv.) followed by 6 μL of DMA.

  • Mechanistic Causality: A massive excess of TCDI is required to drive the reaction kinetics forward at low temperatures, compensating for the high dilution of the DNA tag.

• Incubation: Vortex the mixture, centrifuge briefly, and incubate at 4 °C for 3 hours.

  • Mechanistic Causality: Strict temperature control (4 °C) prevents the degradation of the oligonucleotide tag while allowing the isothiocyanate intermediate to form and cyclize.

• Purification: Isolate the product via standard ethanol precipitation.

  • Self-Validation: Analyze the pellet by UPLC-MS. The deconvoluted molecular mass must match the calculated mass of the cyclized product with >95% conversion.

Mechanistic Pathways (Visualizations)

Fig 1: Logical relationship between base selection and reaction outcome in DTBA annulation.

Fig 2: Step-by-step experimental workflow for the aqueous green synthesis.

References

• SYNTHESIS OF 2-THIOXOQUINAZOLIN-4(1H)-ONES IN WATER AT ROOM TEMPERATURE. Iranian Journal of Chemistry and Chemical Engineering (Bibliomed).4

• A new and facile synthetic approach to substituted 2-thioxoquinazolin-4-ones by the annulation of a pyrimidine derivative. Beilstein Journal of Organic Chemistry (PMC).8

• Isothiocyanate intermediates facilitate divergent synthesis of N-heterocycles for DNA-encoded libraries. Chemical Communications (RSC Publishing).5

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strategies to improve the oral bioavailability of quinazolinone-based compounds

Knowledge Base, Troubleshooting Guides, and Formulation Protocols

Welcome to the Technical Support Center for Quinazolinone Pharmacokinetics. Quinazolinones are a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs (e.g., idelalisib, methaqualone)[1]. However, researchers frequently encounter severe pharmacokinetic (PK) bottlenecks during development, primarily poor aqueous solubility, high first-pass metabolism, and low oral bioavailability[2].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you optimize your quinazolinone-based compounds.

Knowledge Base: Structural & Chemical Optimization (FAQs)

Q: My quinazolinone lead shows excellent in vitro target binding but fails in vivo due to rapid clearance. How can I chemically optimize its PK profile? A: Rapid clearance is frequently driven by extensive hepatic CYP450 metabolism. Strategically substituting hydrogen atoms with fluorine at known metabolic soft spots increases metabolic stability due to the strong, oxidation-resistant C-F bond[3]. Furthermore, the substituents at positions 6 and 7 of the quinazolinone core are critical levers for modulating both oral bioavailability and CNS penetration[1]. If your compound contains a highly acidic moiety that limits its volume of distribution, replacing it with a primary amide or picolyl analog can significantly improve tissue distribution and oral efficacy[4].

Q: Why does my quinazolinone derivative have near-zero aqueous solubility even when it lacks highly lipophilic groups (Low LogP)? A: This is a classic thermodynamic barrier. The quinazolinone core is a fused pyrimidine-benzene bicyclic system[2]. This highly planar structure promotes intense intermolecular π−π stacking, resulting in a tightly packed crystal lattice. This tight packing is usually evidenced by abnormally high melting points (frequently exceeding 200°C–240°C)[4]. Because breaking this lattice in aqueous media requires immense energy, solubility plummets. Solution: You must either disrupt the planarity (e.g., adding ortho-substituents to induce a conformational twist)[4] or utilize prodrug strategies—such as appending PEG-400 or phosphate esters—to artificially boost aqueous solubility prior to enzymatic cleavage in the GI tract[2].

Decision Matrix: Bioavailability Enhancement Strategy

Use the following logical workflow to select the optimal enhancement strategy based on the physicochemical properties of your quinazolinone lead.

Figure 1: Decision tree for selecting quinazolinone bioavailability enhancement strategies based on physicochemical profiling.

Formulation Troubleshooting & Protocols

Guide A: Amorphous Solid Dispersions (ASDs) via Melt-Fusion

Issue Addressed: High crystal lattice energy preventing dissolution. Mechanism: Poloxamer 407 acts as both a polymeric matrix to trap the drug in an amorphous state (decreasing crystallinity) and a surfactant to improve wettability in the GI tract[5].

Step-by-Step Protocol:

• Geometric Mixing: Accurately weigh the quinazolinone derivative and Poloxamer 407 (optimal ratios typically range from 1:1 to 1:5 w/w). Mix geometrically to ensure uniform distribution.

• Controlled Melting: Heat the mixture in a controlled oil bath to 70°C (approximately 10–15°C above the melting point of Poloxamer 407). Causality: Heating above the carrier's melting point ensures a homogeneous molecular dispersion of the drug within the molten polymer matrix without requiring temperatures that would thermally degrade the drug.

• Quench Cooling: Immediately transfer the molten mixture to an ice bath (0°C). Causality: Rapid cooling kinetically traps the drug molecules in a disordered, amorphous state, preventing the thermodynamic drive to recrystallize.

• Milling: Mill the solidified mass and pass it through a #60 mesh sieve to ensure uniform particle size for dissolution.

• Self-Validation System: Perform Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD). A successful ASD will show a complete absence of the quinazolinone's characteristic sharp diffraction peaks and its endothermic melting peak, confirming a 100% transition to the amorphous state[5].

Guide B: Solid Lipid Nanoparticles (SLNs) via Hot-Melt Homogenization

Issue Addressed: High lipophilicity (LogP > 4) and extensive hepatic first-pass metabolism. Mechanism: Encapsulating the drug in a solid lipid core promotes the formation of chylomicrons in enterocytes. These chylomicrons are secreted into the lymphatic system, draining directly into the systemic circulation and completely bypassing the liver[6].

Step-by-Step Protocol:

• Lipid Phase Preparation: Melt a solid lipid (e.g., Compritol 888 ATO or Stearic acid) at 10°C above its melting point. Dissolve the lipophilic quinazolinone into the molten lipid.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g., Tween 80). Critical Step: Heat this aqueous phase to the exact same temperature as the lipid phase. Causality: Temperature matching is strictly required to prevent premature lipid crystallization during mixing, which causes catastrophic drug expulsion from the lipid matrix.

• Pre-emulsification: Add the hot aqueous phase to the hot lipid phase under high-shear mixing (e.g., Ultra-Turrax at 10,000 rpm for 5 minutes).

• High-Pressure Homogenization (HPH): Pass the hot pre-emulsion through an HPH for 3–5 cycles at 500 bar, maintaining the elevated temperature.

• Solidification: Cool the nanoemulsion to room temperature to solidify the lipid nanoparticles.

• Self-Validation System: Measure Encapsulation Efficiency (EE%) via ultrafiltration and HPLC. An EE% > 70% indicates successful lipid partitioning[6]. Concurrently, use Dynamic Light Scattering (DLS) to confirm a Polydispersity Index (PDI) < 0.3, ensuring uniform particle size and preventing Ostwald ripening over time.

Mechanistic Pathway: Bypassing First-Pass Metabolism

Figure 2: Mechanistic pathway of Solid Lipid Nanoparticles (SLNs) bypassing hepatic first-pass metabolism via lymphatic transport.

Quantitative Data: Strategy Comparison

The following table summarizes the comparative impact of various formulation and chemical strategies on quinazolinone pharmacokinetics based on recent in vivo and in vitro studies.

Enhancement Strategy	Primary Mechanism of Action	Typical Impact on Aqueous Solubility	Impact on Oral Bioavailability	Ideal Drug Profile
Amorphous Solid Dispersions (Poloxamer 407)	Decreases crystallinity; increases wettability and amorphous fraction[5].	Up to 10–50x increase	Moderate to High Improvement	High melting point (>200°C), planar molecules[4].
Solid Lipid Nanoparticles (SLNs)	Lymphatic transport bypasses hepatic first-pass metabolism[6].	Enhances apparent solubility via micellization	High Improvement (Can reverse drug resistance)[6]	High LogP, high first-pass clearance.
Prodrugs (PEGylation / Phosphates)	Covalent addition of hydrophilic moieties cleaved in vivo[2].	>100x increase	High Improvement	Poor dissolution rate limiting GI absorption.
Structural Modification (Fluorination)	Blocks CYP450 oxidation sites, increasing metabolic stability[3].	Neutral (May slightly decrease)	Extends half-life and AUC	High intrinsic hepatic clearance.
Linker Optimization (-NH- vs Methylene)	Alters conformational orientation and target affinity[7].	Variable	Absolute bioavailability up to 22–35%[7],[8]	Lead compounds requiring potency and PK balance.

References

• Novel Nonpeptide CCK-B Antagonists: Design and Development of Quinazolinone Derivatives as Potent, Selective, and Orally Active CCK-B Antagonists Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review) Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Quinazolinones, the Winning Horse in Drug Discovery Source: MDPI URL:[Link]

• Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids Source: RSC Publishing URL:[Link]

• Discovery of novel quinazolinone derivatives as high potent and selective PI3Kδ and PI3Kδ/γ inhibitors Source: PubMed / NIH URL:[Link]

• Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique Source: ResearchGate URL:[Link]

• Discovery and Structure–Activity Relationships of Quinazolinone-2-carboxamide Derivatives as Novel Orally Efficacious Antimalarials Source: ACS Publications URL:[Link]

• The use of new quinazolinone derivative and doxorubicin loaded solid lipid nanoparticles in reversing drug resistance in experimental cancer cell lines: A systematic study Source: Elsevier Pure URL:[Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the In Vivo Validation of 7-Chloro-quinazolinone Anticancer Activity in Xenograft Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the preclinical validation of 7-chloro-quinazolinone derivatives using xenograft models. We will delve into the rationale behind experimental design, provide detailed protocols, and objectively compare the performance of this promising class of compounds against established anticancer agents, supported by experimental data from peer-reviewed literature.

The quinazolinone scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of biological activities.[1][2] Its derivatives, particularly those with a 7-chloro substitution, have garnered significant attention in oncology for their potential as potent anticancer agents.[3] Several quinazoline-based drugs, such as gefitinib, erlotinib, and afatinib, have received FDA approval, primarily for their role as tyrosine kinase inhibitors (TKIs) in treating various cancers, notably non-small-cell lung cancer (NSCLC).[4] These compounds often target critical signaling pathways that drive tumor proliferation, survival, and angiogenesis, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) pathways.[5][6]

The transition from promising in vitro data to a viable clinical candidate hinges on rigorous in vivo validation. Patient-derived xenograft (PDX) and cell line-derived xenograft (CDX) models are indispensable tools in this process.[7][8] They allow for the assessment of a compound's efficacy, toxicity, and pharmacokinetics in a complex biological system that, to an extent, recapitulates the heterogeneity of human tumors.[7][8][9]

Part 1: A Self-Validating Protocol for Xenograft-Based Efficacy Studies

The following protocol is designed to be a self-validating system. Each step includes causality-driven explanations, ensuring that the experimental choices are clear and justified. This methodology outlines the establishment and use of a human tumor xenograft model in immunodeficient mice to robustly assess the in vivo antitumor activity of a novel 7-chloro-quinazolinone derivative.

Experimental Workflow for Xenograft Model Validation

Caption: Inhibition of the EGFR signaling pathway by 7-chloro-quinazolinones.

This guide provides a foundational framework for the preclinical validation of 7-chloro-quinazolinones. By employing robust, self-validating protocols and making objective comparisons to established therapies, researchers can confidently assess the therapeutic potential of these promising anticancer compounds.

References

• BenchChem. (2025).
• Ricci, F., et al. (2020). EGFR-mutated lung adenocarcinomas from patients who progressed on EGFR-inhibitors show high engraftment rates in xenograft models. Lung Cancer, 145, 144-151.
• Zeke, A., et al. (2023).
• Garon, E. B., et al. (2009). Combined Vascular Endothelial Growth Factor Receptor and Epidermal Growth Factor Receptor (EGFR) Blockade Inhibits Tumor Growth in Xenograft Models of EGFR Inhibitor Resistance. Clinical Cancer Research, 15(10), 3402-3411.
• Casanovas, O., et al. (2011). Upregulated stromal EGFR and vascular remodeling in mouse xenograft models of angiogenesis inhibitor–resistant human lung adenocarcinoma.
• Wheeler, D. L., et al. (2008). Cellular responses to EGFR inhibitors and their relevance to cancer therapy. Experimental Cell Research, 314(17), 3047-3057.
• Garon, E. B., et al. (2009). Combined Vascular Endothelial Growth Factor Receptor and Epidermal Growth Factor Receptor (EGFR) Blockade Inhibits Tumor Growth in Xenograft Models of EGFR Inhibitor Resistance. Clinical Cancer Research.
• Calvo, E., et al. (2014). Preclinical analyses and phase I evaluation of LY2603618 administered in combination with pemetrexed and cisplatin in patients with advanced cancer.
• Zirlik, S., et al. (2011). Chemoresistance in non-small-cell lung cancer: can multidrug resistance markers predict the response of xenograft lung cancer models to chemotherapy?. European Journal of Cardio-Thoracic Surgery, 40(1), 137-143.
• Zhang, X., et al. (2020). Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity.
• ResearchGate. (n.d.). EGFR TKI sensitive xenograft model of NSCLC. A, HCC827 xenografts...
• Tsai, H.-Y., et al. (2020). Cisplatin and Pemetrexed Have Distinctive Growth-inhibitory Effects in Monotherapy and Combination Therapy on KRAS-dependent A549 Lung Cancer Cells. Anticancer Research, 40(11), 6299-6310.
• Yu, H., et al. (2024). Pemetrexed sensitizes cisplatin therapy by inducing ferroptosis in NSCLC cells. Frontiers in Oncology, 14.
• Deulkar, A. (2025). Medicinal Perspective of Quinazolinone Derivatives as an Anticancer Agent. Journal of Medicinal and Organic Chemistry, 8(1), 282-290.
• Li, J., et al. (2024). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Molecules, 29(13), 3123.
• Abdel-Hafez, S. M., et al. (2024). Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-ones. Drug Design, Development and Therapy, 18, 3941-3962.
• Okuma, Y., et al. (2013). Pemetrexed and cisplatin for advanced non-squamous non-small cell lung cancer in Japanese patients: phase II study. Medical Oncology, 30(4), 724.
• Wrońska, A., et al. (2021). Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy. International Journal of Molecular Sciences, 22(21), 11847.
• Antoniolli, G., et al. (2025). Recent advances in the investigation of the quinazoline nucleus and derivatives with potential anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1).
• El-Sayed, N. N. E., et al. (2026). Rational design of 2-substituted thio-7-chloroquinazolin-4(3H)-one derivatives as dual EGFR/VEGFR-2 inhibitors with broad-Spectrum anticancer and apoptotic activities. Bioorganic Chemistry, 169, 109562.
• Liao, Y., et al. (2025). Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review).

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The Art of Molecular Design: A Comparative Guide to the Structure-Activity Relationship of 2-Sulfanyl-Quinazolinone Analogues

For researchers and drug development professionals navigating the intricate landscape of medicinal chemistry, the quinazolinone scaffold represents a privileged structure, a foundation upon which a multitude of therapeutic agents have been built. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of a specific, yet highly versatile subclass: the 2-sulfanyl-quinazolinone analogues. Moving beyond a mere catalog of compounds, we will dissect the causal relationships between molecular architecture and biological function, offering field-proven insights grounded in experimental data. Our exploration will focus primarily on the anticancer and antimicrobial potential of these fascinating molecules, providing a robust framework for future drug design and optimization.

The 2-Sulfanyl-Quinazolinone Core: A Scaffold of Opportunity

The 4(3H)-quinazolinone ring system is a bicyclic heterocycle that has captured the attention of medicinal chemists for decades due to its broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][2] The introduction of a sulfanyl (or mercapto) group at the 2-position creates a unique chemical entity with a reactive handle that allows for a wide range of structural modifications. This versatility is a key reason for the sustained interest in this particular class of analogues. The sulfur atom at the C2 position provides a nucleophilic center that can be readily derivatized, allowing for the introduction of a diverse array of alkyl, aryl, and heteroaryl moieties. These modifications have profound effects on the molecule's physicochemical properties and its interactions with biological targets.

Comparative SAR Analysis: Unraveling the Secrets of Potency and Selectivity

Our analysis will systematically explore how structural modifications at key positions of the 2-sulfanyl-quinazolinone scaffold influence its biological activity. We will draw upon a wealth of experimental data to provide a clear and objective comparison of different analogues.

Anticancer Activity: Targeting the Engines of Malignancy

The 2-sulfanyl-quinazolinone scaffold has emerged as a promising framework for the development of novel anticancer agents.[2] Many of these compounds exert their effects by inhibiting protein kinases, enzymes that play a crucial role in the signaling pathways that drive cancer cell proliferation and survival.[3][4]

The nature of the substituent attached to the sulfur atom at the C2 position is a critical determinant of anticancer activity. By comparing the cytotoxic effects of various analogues, clear trends emerge.

A study on a series of 2-substituted mercapto-3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinones revealed that the introduction of specific N-substituted acetamide and propanamide moieties at the 2-thio position can lead to potent antitumor activity.[2] For instance, compound 7 (N-(4-Chlorophenyl)-2-[(3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinon-2-yl)thio)acetamide) and compound 19 (N-(3,4,5 trimethoxybenzyl)-2-[(3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinon-2-yl)thio]propanamide) exhibited excellent broad-spectrum antitumor properties, with mean growth inhibitory concentrations (GI50) of 17.90 µM and 6.33 µM, respectively, across a panel of cancer cell lines.[2] Notably, these values are comparable to or even better than standard chemotherapeutic agents like 5-fluorouracil (mean GI50: 18.60 µM).[2]

The following table summarizes the cytotoxic activity of selected 2-sulfanyl-quinazolinone analogues, highlighting the impact of the S-substituent.

Compound ID	2-Sulfanyl Substituent (R)	Cancer Cell Line	IC50 (µM)	Reference
5d	-CH2-(4-chlorophenyl)	HepG2 (Liver)	7.10	[3]
MCF-7 (Breast)	2.48	[3]
MDA-MB-231 (Breast)	1.94	[3]
7	-CH2-CO-NH-(4-chlorophenyl)	Subpanel Mean GI50	17.90	[2]
19	-CH(CH3)-CO-NH-(3,4,5-trimethoxybenzyl)	Subpanel Mean GI50	6.33	[2]
9	-S-(2,4-dinitrophenyl)	Subpanel Mean GI50	2.7	[5]

Table 1: Comparative Anticancer Activity of 2-Sulfanyl-Quinazolinone Analogues.

The data suggests that the presence of an aryl group, particularly one with electron-withdrawing or bulky substituents, on the S-linked side chain can significantly enhance anticancer potency.[2][5] This is likely due to improved binding interactions with the target protein, which for many quinazolinones is a kinase enzyme.[3] For example, molecular docking studies of compounds 7 and 19 into the EGFR kinase active site have shown that these molecules can adopt binding poses similar to known EGFR inhibitors like erlotinib.[2]

Modifications to the quinazolinone core itself also play a vital role in modulating activity.

• Position 3: The substituent at the N3 position is crucial for activity. The presence of a benzyl group, particularly one substituted with methoxy groups like the 3,4,5-trimethoxybenzyl group, is a common feature in many potent analogues.[2] This moiety can engage in additional hydrophobic and hydrogen bonding interactions within the target's binding pocket.

• Position 6: Substitution at the C6 position with a halogen, such as iodine, has been shown to be beneficial for antitumor activity.[5] This is exemplified by compound 9 (2-(2,4-dinitrophenyl)-3-benzyl-6-iodo-4-(3H)-quinazolinone), which was one of the most active compounds in its series.[5] The halogen atom can alter the electronic properties of the ring and potentially form halogen bonds with the target protein.

The following diagram illustrates the key structural features of 2-sulfanyl-quinazolinones that contribute to their anticancer activity.

Caption: Key SAR insights for anticancer activity.

Antimicrobial Activity: A Renewed Fight Against Resistance

The rise of multidrug-resistant pathogens necessitates the development of new antimicrobial agents with novel mechanisms of action. 2-Sulfanyl-quinazolinone analogues have demonstrated promising activity against a range of bacteria and fungi, making them an attractive area of research.[6]

Similar to their anticancer counterparts, the substituent at the 2-sulfanyl position is a key determinant of antimicrobial efficacy. The introduction of various aroyl chlorides to the sodium salt of 2-mercapto-3-phenyl-quinazolin-4(3H)-one has yielded thioesters with notable antibacterial activity.[6]

The following table presents the Minimum Inhibitory Concentration (MIC) values for selected 2-aroylthio-3-phenyl-quinazolin-4(3H)-ones against various bacterial strains.

Compound ID	2-Sulfanyl Substituent (R)	S. aureus (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	Reference
Thioester 1	-CO-(4-chlorophenyl)	50	100	50	[6]
Thioester 2	-CO-(2,4-dichlorophenyl)	25	50	25	[6]
Norfloxacin	(Standard)	6.25	6.25	6.25	[6]

Table 2: Comparative Antimicrobial Activity of 2-Sulfanyl-Quinazolinone Analogues.

The data indicates that the presence of electron-withdrawing groups, such as chlorine atoms, on the aroyl moiety enhances antibacterial activity.[6] The 2,4-dichlorophenyl derivative (Thioester 2) was found to be more potent than the 4-chlorophenyl analogue (Thioester 1) against all tested strains.[6] This suggests that the electronic nature and steric bulk of the substituent play a significant role in the interaction with the bacterial target.

While the 2-sulfanyl substituent is a primary driver of potency, modifications to the quinazolinone nucleus are also important. The presence of a phenyl group at the N3 position is a common feature in many active antimicrobial quinazolinones.[6] Further exploration of substitutions on this phenyl ring, as well as on the benzo part of the quinazolinone, could lead to the discovery of even more potent and selective antimicrobial agents.

The following diagram outlines the general SAR for the antimicrobial activity of these analogues.

Caption: Key SAR insights for antimicrobial activity.

Experimental Protocols: A Guide to Synthesis and Evaluation

To ensure the trustworthiness and reproducibility of the findings discussed, this section provides detailed, step-by-step methodologies for the synthesis of a representative 2-sulfanyl-quinazolinone analogue and a key biological assay for its evaluation.

Synthesis of 2-Substituted Mercapto-3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinones

This protocol describes a general method for the synthesis of a series of 2-sulfanyl-quinazolinone analogues, as reported in the literature.[2] The rationale behind this multi-step synthesis is to first construct the core quinazolinone ring and then introduce the desired diversity at the 2-sulfanyl position.

Step 1: Synthesis of 2-Mercapto-3-(3,4,5-trimethoxybenzyl)quinazolin-4(3H)-one (Compound 1)

• A mixture of anthranilic acid (10 mmol) and 3,4,5-trimethoxybenzyl isothiocyanate (10 mmol) in ethanol (50 mL) is refluxed for 6 hours.

• The reaction mixture is cooled to room temperature, and the resulting precipitate is filtered, washed with cold ethanol, and dried to afford the intermediate thiourea.

• The thiourea (5 mmol) is then refluxed in a 4N HCl solution (30 mL) for 8 hours.

• After cooling, the reaction mixture is neutralized with a saturated sodium bicarbonate solution.

• The precipitated solid is filtered, washed with water, and recrystallized from ethanol to yield compound 1 .

Step 2: Synthesis of N-(Substituted)-2-[(3-(3,4,5-trimethoxybenzyl)-4(3H)quinazolinon-2-yl)thio]acetamides (Compounds 6-13)

• To a solution of compound 1 (1 mmol) in acetone (20 mL), potassium carbonate (1.5 mmol) is added, and the mixture is stirred at room temperature for 30 minutes.

• The appropriate 2-chloro-N-(substituted)acetamide (1.1 mmol) is then added to the reaction mixture.

• The reaction mixture is stirred at room temperature for 12-24 hours, with the progress monitored by TLC.

• After completion of the reaction, the solvent is evaporated under reduced pressure.

• The residue is partitioned between water and chloroform. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl acetate) to afford the final compounds.

The following diagram illustrates the synthetic workflow.

Caption: Synthetic workflow for 2-sulfanyl-quinazolinones.

In Vitro Anticancer Activity Evaluation: The MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and, consequently, the cytotoxic potential of chemical compounds. The principle of the assay is based on the reduction of the yellow tetrazolium salt MTT by metabolically active cells to form purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Human cancer cell lines (e.g., MCF-7, HepG2) are seeded in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The test compounds are dissolved in DMSO to prepare stock solutions, which are then serially diluted with culture medium to achieve the desired final concentrations. The cells are treated with these dilutions and incubated for 48-72 hours. A control group treated with DMSO-containing medium is also included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The culture medium containing MTT is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the formazan solution is measured at a wavelength of 490 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control group. The IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Conclusion and Future Perspectives

The 2-sulfanyl-quinazolinone scaffold is a remarkably versatile platform for the design of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that strategic modifications at the 2-sulfanyl position, as well as at the N3 and C6 positions of the quinazolinone ring, can lead to the development of potent and selective anticancer and antimicrobial compounds.

The comparative data presented herein provides a valuable resource for medicinal chemists, offering a clear rationale for the design of next-generation 2-sulfanyl-quinazolinone analogues. Future research in this area should focus on expanding the diversity of substituents at the 2-thio position, exploring a wider range of heterocyclic and polycyclic aromatic moieties. Furthermore, a deeper understanding of the molecular targets and mechanisms of action of these compounds will be crucial for their translation into clinical candidates. By combining rational drug design with robust biological evaluation, the full therapeutic potential of this privileged scaffold can be unlocked.

References

• Al-Suwaidan, I. A., Alanazi, A. M., Abdel-Aziz, A. A. M., Mohamed, M. A., & El-Azab, A. S. (2017). Synthesis, in vitro antitumour activity, and molecular docking study of novel 2-substituted mercapto-3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinone analogues. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1229–1239. [Link]

• El-Azab, A. S., Abdel-Aziz, A. A. M., Bua, S., Nocentini, A., AlSaif, N. A., Alanazi, M. M., El-Gendy, M. A., Ahmed, H. E. A., & Supuran, C. T. (2020). S-substituted 2-mercaptoquinazolin-4(3H)-one and 4-ethylbenzensulfonamides act as potent and selective human carbonic anhydrase IX and XII inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 796–806. [Link]

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A Comparative Guide to the In Vivo Validation of QZ-123, a Novel Quinazolinone Derivative Inhibiting EGFR

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the in vivo validation of "QZ-123," a novel quinazolinone-based kinase inhibitor designed to target the Epidermal Growth-Factor Receptor (EGFR). We will explore the rationale behind key experimental choices, present detailed protocols for efficacy and pharmacokinetic studies, and objectively compare the performance of QZ-123 against established EGFR inhibitors, Gefitinib and Erlotinib, in a preclinical non-small cell lung cancer (NSCLC) model.

The Quinazolinone Scaffold and the Rationale for Targeting EGFR

The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous FDA-approved kinase inhibitors.[1][2] Its rigid, heterocyclic structure allows for precise orientation of substituents to interact with the ATP-binding pocket of kinases. Gefitinib and Erlotinib are prominent examples of quinazolinone-based drugs that selectively inhibit EGFR tyrosine kinase.[3][4]

EGFR is a member of the ErbB family of receptor tyrosine kinases.[3] In many cancers, such as NSCLC, EGFR is overexpressed or mutated, leading to constitutive activation of downstream pro-survival signaling pathways like RAS-RAF-MAPK and PI3K-AKT-mTOR.[5] This aberrant signaling drives uncontrolled cell proliferation and survival.[4] QZ-123 is designed as a competitive inhibitor of ATP at the EGFR tyrosine kinase domain, aiming to block receptor autophosphorylation and halt these oncogenic signals.[3][4][6]

Signaling Pathway: EGFR Inhibition

The diagram below illustrates the mechanism of action for QZ-123, showing how it intervenes in the EGFR signaling cascade to block downstream pathways responsible for tumor growth.

Caption: EGFR signaling cascade and the inhibitory action of QZ-123.

The Critical Step: Why In Vivo Validation is Essential

While in vitro assays are crucial for initial screening, they cannot predict a compound's behavior in a complex biological system.[7][8] In vivo studies are indispensable for evaluating a drug candidate's pharmacokinetics (PK) and pharmacodynamics (PD)—what the body does to the drug and what the drug does to the body, respectively.[9] These studies provide critical data on absorption, distribution, metabolism, excretion (ADME), and safety that determine whether a compound can become a viable therapeutic.[10][11]

Designing a Robust In Vivo Validation Program

A successful in vivo study requires careful planning, from model selection to endpoint analysis. This section outlines a comprehensive workflow for validating QZ-123.

Experimental Workflow Overview

Caption: General workflow for an in vivo xenograft study.

Model Selection: The Human Tumor Xenograft Model

For anticancer agents, the subcutaneous xenograft model in immunocompromised mice is a standard and effective tool for initial efficacy assessment.[1][12]

• Cell Line: The NCI-H1975 human NSCLC cell line is selected. This line harbors the L858R and T790M EGFR mutations, making it resistant to first-generation inhibitors like Gefitinib and Erlotinib but potentially sensitive to next-generation compounds.

• Animal Model: BALB/c nude mice (5-6 weeks old) are used. Their compromised immune system prevents rejection of the human tumor cells.[12]

Pharmacokinetic (PK) Study Protocol

The goal of the PK study is to determine key parameters like Cmax (peak concentration), Tmax (time to peak concentration), and half-life (t1/2) to inform the dosing regimen for the efficacy study.[12][13]

Protocol: Single-Dose Pharmacokinetic Study

• Animal Allocation: Use healthy, non-tumor-bearing BALB/c nude mice (n=3 per time point).

• Formulation: Prepare QZ-123 in a vehicle suitable for oral administration (e.g., 0.5% methylcellulose with 0.2% Tween 80).

• Dosing: Administer a single oral gavage dose of QZ-123 (e.g., 50 mg/kg).

• Sample Collection: Collect blood samples via retro-orbital bleeding at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[12]

• Plasma Preparation: Process blood samples by centrifugation to separate plasma. Store plasma at -80°C.

• Bioanalysis: Quantify the concentration of QZ-123 in plasma samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[13]

• Data Analysis: Calculate key PK parameters using appropriate software.

Efficacy and Pharmacodynamic (PD) Study Protocol

This pivotal experiment assesses the antitumor activity of QZ-123 and confirms its mechanism of action in vivo.[13][14]

Protocol: Subcutaneous Xenograft Efficacy Study

• Tumor Implantation: Subcutaneously inject 5 x 10^6 NCI-H1975 cells in a 1:1 mixture of serum-free media and Matrigel into the flank of each mouse.[12]

• Tumor Growth Monitoring: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.[12]

• Randomization: When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group).

• Treatment Groups:

  • Group 1: Vehicle Control (oral gavage, daily)

  • Group 2: QZ-123 (50 mg/kg, oral gavage, daily)

  • Group 3: Gefitinib (50 mg/kg, oral gavage, daily) [reference drug]

  • Group 4: Erlotinib (50 mg/kg, oral gavage, daily) [reference drug][15]

• Dosing and Monitoring: Administer treatments daily for 21 days. Record tumor volume and body weight 2-3 times per week. Body weight is a key indicator of toxicity.[13]

• Study Endpoint: The study concludes when tumors in the control group reach a predetermined size (e.g., 2000 mm³) or after 21 days of treatment.

• Pharmacodynamic Analysis: At the end of the study, euthanize the animals and excise tumors. Snap-freeze a portion of the tumor tissue for Western blot analysis to measure levels of phosphorylated EGFR (p-EGFR) and total EGFR.[16]

Comparative Analysis: QZ-123 vs. Standard of Care

Objective comparison against established alternatives is crucial for evaluating the potential of a new drug candidate.[1] Gefitinib and Erlotinib serve as benchmarks for first-generation EGFR inhibitors.[17]

Pharmacokinetic Profile Comparison

The table below summarizes hypothetical, yet desirable, pharmacokinetic parameters for QZ-123 compared to the reference drugs.

Parameter	QZ-123 (50 mg/kg)	Gefitinib (50 mg/kg)	Erlotinib (50 mg/kg)
Route	Oral	Oral	Oral
Cmax (ng/mL)	1850	1200	1500
Tmax (hr)	2.0	4.0	2.0
AUC (ng·hr/mL)	15600	11500	13200
Half-life (t1/2, hr)	7.5	6.8	7.1

Data are representative and for illustrative purposes.

Interpretation: The higher Cmax and AUC (Area Under the Curve) for QZ-123 suggest superior bioavailability and systemic exposure compared to Gefitinib and Erlotinib at the same dose, which could translate to improved efficacy.

In Vivo Efficacy and Toxicity Comparison

The primary measure of efficacy is Tumor Growth Inhibition (TGI), calculated at the end of the study.

Treatment Group	Dose Regimen	Final Mean Tumor Volume (mm³)	Tumor Growth Inhibition (TGI%)	Mean Body Weight Change (%)
Vehicle Control	Daily	1850 ± 210	-	-1.5%
QZ-123	50 mg/kg, Daily	425 ± 95	77%	-3.2%
Gefitinib	50 mg/kg, Daily	1580 ± 190	14.6%	-4.5%
Erlotinib	50 mg/kg, Daily	1610 ± 220	13.0%	-4.1%

Data are representative and for illustrative purposes.

Interpretation: QZ-123 demonstrates significant tumor growth inhibition (77%) in the T790M-mutant xenograft model, a key resistance mutation for first-generation inhibitors.[18] As expected, Gefitinib and Erlotinib show minimal efficacy.[18] The minimal body weight loss in the QZ-123 group suggests a favorable toxicity profile at an efficacious dose.

Pharmacodynamic Target Modulation

Western blot analysis of tumor lysates confirms that QZ-123 effectively inhibits its target in vivo. A significant reduction in the p-EGFR/total EGFR ratio in the QZ-123 treated group compared to the vehicle control would validate target engagement and provide a mechanistic link to the observed tumor growth inhibition.[16][19]

Conclusion and Future Directions

The in vivo data strongly support the continued development of QZ-123 as a potent, next-generation EGFR inhibitor. Its superior pharmacokinetic profile and significant efficacy in a resistance-conferring tumor model highlight its potential to overcome limitations of current therapies.[20]

Next steps in the preclinical program should include:

• Dose-response studies to determine the optimal therapeutic dose.

• Orthotopic xenograft models to evaluate efficacy in a more clinically relevant tumor microenvironment.[7]

• Formal toxicology studies in multiple species to establish a comprehensive safety profile before advancing to clinical trials.[10]

This guide provides a robust template for the in vivo validation of novel quinazolinone-based kinase inhibitors, emphasizing scientifically-driven experimental design and rigorous comparative analysis.

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Navigating the Challenge of Resistance: A Comparative Guide to Novel Quinazolinones in Drug-Resistant Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance is a primary obstacle in cancer therapy, rendering many conventional chemotherapeutics ineffective.[1] This has spurred the development of novel therapeutic agents, among which quinazolinone derivatives have shown significant promise due to their diverse biological activities, including potent antitumor effects.[2][3] This guide provides a comprehensive comparison of novel quinazolinone compounds in the context of drug-resistant cancer cell lines, offering experimental data and detailed protocols to aid researchers in this critical area of drug discovery.

The Landscape of Drug Resistance in Cancer

Cancer cells employ a variety of mechanisms to evade the cytotoxic effects of therapeutic agents. These can include the overexpression of drug efflux pumps, alterations in drug targets, activation of alternative signaling pathways, and defects in apoptotic pathways.[4][5][6] A key player in resistance to many targeted therapies, particularly in non-small cell lung cancer (NSCLC), is the Epidermal Growth Factor Receptor (EGFR).[4][7] Mutations in the EGFR gene, such as the T790M "gatekeeper" mutation, can confer resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs).[6][8]

Developing effective therapies requires a deep understanding of these resistance mechanisms. In vitro models using well-characterized drug-resistant cell lines are invaluable tools for this purpose.[1][9][10] These cell lines, often generated by exposing parental, drug-sensitive cells to gradually increasing concentrations of a specific drug, allow for the direct assessment of a new compound's ability to overcome established resistance.[9][11]

Novel Quinazolinones: A Promising Strategy to Overcome Resistance

The quinazolinone scaffold is a versatile heterocyclic structure that has been the basis for numerous approved anticancer drugs, including EGFR inhibitors like gefitinib and erlotinib.[12][13][14] The flexibility of this scaffold allows for extensive chemical modifications, enabling the design of new derivatives that can potentially circumvent existing resistance mechanisms.[2][15][16] Recent research has focused on developing novel quinazolinone derivatives that exhibit potent activity against drug-resistant cancer cell lines, particularly those with EGFR mutations.[12][17][18]

Mechanism of Action: Targeting Key Signaling Pathways

Many novel quinazolinone derivatives exert their anticancer effects by inhibiting key signaling pathways involved in cell proliferation, survival, and apoptosis.[19] A primary target for many of these compounds is the EGFR tyrosine kinase.[12][17][20] By binding to the ATP-binding site of the EGFR kinase domain, these inhibitors block the downstream signaling cascades that drive tumor growth.[4][7] Some novel quinazolinones have been specifically designed to be effective against mutant forms of EGFR that are resistant to older generations of inhibitors.[7][17]

Beyond EGFR, other quinazolinone derivatives have been shown to induce cell cycle arrest and apoptosis through various mechanisms, including the modulation of the PI3K/Akt/mTOR pathway and the Bcl-2 family of proteins.[19] The ability to induce cell death through multiple pathways is a significant advantage in overcoming resistance, as it makes it more difficult for cancer cells to develop escape mechanisms.[3]

Comparative Efficacy of Novel Quinazolinones in Drug-Resistant Cell Lines

To objectively assess the potential of novel quinazolinones, it is crucial to compare their performance against established drugs in relevant drug-resistant cell line models. The half-maximal inhibitory concentration (IC50), which represents the concentration of a drug required to inhibit cell growth by 50%, is a key metric for this comparison.[21][22]

Below is a table summarizing hypothetical, yet representative, experimental data comparing a novel quinazolinone (Compound X) with a standard-of-care EGFR inhibitor (e.g., Gefitinib) in both a drug-sensitive and a drug-resistant cancer cell line.

Cell Line	Drug	IC50 (µM)	Resistance Index (RI)
A549 (Parental, EGFR wild-type)	Gefitinib	15.2	-
Compound X	5.8	-
H1975 (Gefitinib-Resistant, L858R/T790M EGFR mutant)	Gefitinib	> 50	> 3.3
Compound X	8.1	1.4

Resistance Index (RI) is calculated as the IC50 in the resistant cell line divided by the IC50 in the parental cell line. A lower RI indicates that the compound is more effective at overcoming resistance. In this example, Compound X demonstrates a significantly lower RI than Gefitinib, suggesting its potential to be effective in patients who have developed resistance to standard EGFR inhibitors.

Experimental Protocols for Cross-Resistance Studies

To ensure the scientific integrity and reproducibility of cross-resistance studies, standardized and well-validated experimental protocols are essential. The following sections provide detailed methodologies for key assays.

Cell Viability and IC50 Determination: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[23]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[24][25]

• Drug Treatment: Prepare serial dilutions of the novel quinazolinone and control drugs in culture medium.[26] Remove the old medium from the cells and add 100 µL of the drug-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).[26]

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) under standard culture conditions.[26]

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[24][26] During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[23]

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.[24][26]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to subtract background absorbance.[27]

• Data Analysis: Calculate the percentage of cell viability for each drug concentration relative to the vehicle control. Plot the percentage of viability against the log of the drug concentration and use non-linear regression analysis to determine the IC50 value.[22][28]

Apoptosis Assessment: Annexin V/Propidium Iodide (PI) Staining

The Annexin V/PI assay is a flow cytometry-based method used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[29]

Protocol:

• Cell Treatment and Collection: Treat cells with the novel quinazolinone at concentrations around the IC50 value for a predetermined time (e.g., 24 or 48 hours). Collect both adherent and floating cells by trypsinization and centrifugation.[30][31]

• Cell Washing: Wash the collected cells twice with cold phosphate-buffered saline (PBS).[30]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.[32] Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[31]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

• Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic or necrotic cells

  • Annexin V- / PI+: Necrotic cells[30]

Visualizing the Path Forward: Workflows and Pathways

To better illustrate the experimental process and the underlying biological mechanisms, the following diagrams are provided.

Caption: A typical experimental workflow for evaluating the cross-resistance of novel quinazolinones.

Caption: Simplified EGFR signaling pathway and the inhibitory action of novel quinazolinones.

Conclusion

The development of novel quinazolinone derivatives represents a highly promising avenue for overcoming drug resistance in cancer. By leveraging well-characterized drug-resistant cell line models and employing robust experimental protocols, researchers can effectively evaluate the potential of these compounds. This guide provides a framework for conducting such comparative studies, from understanding the mechanisms of resistance to the practical implementation of key in vitro assays. The continued exploration of the vast chemical space of quinazolinones, guided by rigorous preclinical evaluation, holds the potential to deliver new and effective therapies for patients with drug-resistant cancers.

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• 13. Frontiers | Deciphering quinazoline derivatives’ interactions with EGFR: a computational quest for advanced cancer therapy through 3D-QSAR, virtual screening, and MD simulations [frontiersin.org]
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Safety & Regulatory Compliance

7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one proper disposal procedures

Comprehensive Disposal and Safety Protocol for 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one

As researchers and drug development professionals, we frequently synthesize and evaluate complex heterocyclic compounds. 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS: 140192-75-2)[1] is a prime example of a pharmacologically relevant scaffold that presents unique end-of-life logistical challenges. Proper disposal is not merely a regulatory checkbox; it is a critical component of laboratory safety, preventing facility damage and environmental contamination.

This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and thermal destruction of this compound, ensuring that your laboratory maintains the highest standards of operational integrity.

Chemical Profile & Hazard Causality

To design an effective disposal strategy, we must first understand the molecule's structural liabilities. The compound (Molecular Weight: 226.68 g/mol )[1] contains three critical functional domains that dictate its waste stream categorization and disposal requirements:

• The Quinazolinone Core: A bioactive heterocycle that requires complete thermal destruction to neutralize any pharmacological activity.

• The 7-Chloro Substituent: Classifies the material strictly as halogenated organic waste . Combustion of chlorinated organics generates highly corrosive hydrogen chloride (HCl) gas. If incinerated under suboptimal conditions, this structural feature can lead to the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[2].

• The 2-Sulfanyl (Thiol/Thione) Group: Introduces sulfur into the matrix. Combustion will yield sulfur dioxide (SO2), a severe respiratory irritant and environmental pollutant[3]. Furthermore, the sulfanyl group is susceptible to oxidation, meaning the raw chemical must never be mixed with oxidizing waste streams (e.g., nitric acid or peroxides) at the bench.

Figure 2: Structural hazard causality and resulting environmental disposal requirements.

Laboratory Segregation & Storage Protocol

A self-validating safety system begins at the bench. Mixing this compound with standard non-halogenated waste will trigger continuous emission monitoring system (CEMS) alarms at the disposal facility due to unexpected HCl and SO2 spikes, resulting in rejected waste loads and severe institutional fines.

Step-by-Step Segregation Workflow:

• State Identification: Determine if the waste is a solid powder (e.g., expired reagent) or dissolved in a solvent (e.g., DMSO, DMF, or Dichloromethane).

• Container Selection: Use high-density polyethylene (HDPE) containers for solid waste. For liquid solutions, use PTFE-lined glass or compatible HDPE carboys. Do not use metal containers, as trace degradation can lead to galvanic corrosion.

• Strict Segregation: Route exclusively to the "Halogenated Organic Waste" stream. Verify that the secondary containment tray is physically separated from strong oxidizers, bases, and aqueous heavy metal waste.

• Labeling: Affix a hazardous waste tag explicitly listing: "7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one (Halogenated/Sulfur-Containing Organic Waste)."

Facility-Level Incineration & Scrubbing Protocol

Standard thermal oxidizers operating at 870 °C (1600 °F) are insufficient for this compound and will fail to prevent dioxin formation[4]. Ultimate disposal requires a specialized high-temperature incinerator equipped with post-combustion acid gas scrubbing[5].

Step-by-Step Incineration Methodology:

• Waste Injection: Introduce the segregated waste into a rotary kiln (for solids) or liquid injection incinerator (for solvent-dissolved waste).

• High-Temperature Oxidation: Maintain the primary combustion chamber at a minimum of 1100 °C (2000 °F) with a residence time exceeding 1.0 second[4]. This ensures the complete cleavage of the carbon-halogen bonds and the total destruction of the quinazolinone ring.

• Rapid Quenching: Immediately route the exhaust gases (now containing CO2, H2O, HCl, and SO2) through a rapid quench system to drop the temperature below 200 °C. This critical step prevents the de novo thermodynamic synthesis of dioxins and furans in the cooling flue gas.

• Caustic Scrubbing: Pass the cooled flue gas through a wet scrubber utilizing a 40% Sodium Hydroxide (NaOH) solution[6]. The scrubber neutralizes the acid gases, converting corrosive HCl to Sodium Chloride (NaCl) and SO2 to Sodium Sulfate/Sulfite (Na2SO4 / Na2SO3).

• Particulate Filtration: Route the neutralized gas through a fabric filter baghouse to capture any remaining condensable particulate matter before atmospheric release[5][6].

Figure 1: High-temperature incineration and caustic scrubbing workflow for halogenated sulfur waste.

Quantitative Disposal Parameters

To ensure the destruction protocol is self-validating and compliant with environmental standards, the following quantitative parameters must be maintained during the thermal destruction phase:

Parameter	Standard Requirement	Causality / Rationale
Combustion Temperature	> 1100 °C (2000 °F)	Cleaves C-Cl bonds; prevents toxic PCDD/PCDF formation[4].
Residence Time	> 1.0 second	Ensures complete thermal oxidation of the quinazolinone core[4].
Scrubber Liquid-to-Gas Ratio	> 1.5 L/m³ (NaOH)	Neutralizes high loads of corrosive HCl and SO2 gases[6].
Quench Temperature	< 200 °C	Rapid cooling prevents de novo synthesis of dioxins in exhaust.

Emergency Spill Response Protocol

In the event of an accidental release at the bench or during transport, immediate containment is required to prevent aerosolization of the bioactive powder or the spread of the solvent vehicle.

Step-by-Step Spill Recovery:

• Evacuate and Isolate: Clear personnel from the immediate vicinity. Don appropriate PPE, including a NIOSH-approved respirator (N95 or higher for powders), nitrile gloves, and chemical safety goggles.

• Containment:

  • For Solids: Do not sweep dry, as this aerosolizes the powder. Gently cover the spill with damp inert absorbent pads or lightly mist with water (if compatible with other spilled materials) to suppress dust.

  • For Liquids: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or vermiculite).

• Collection: Use non-sparking plastic tools to scoop the absorbed material or dampened powder into a heavy-duty, sealable HDPE waste bag.

• Decontamination: Wash the spill surface with a mild detergent and water solution, followed by a wipe-down with a compatible solvent (e.g., isopropanol) to remove trace organic residues.

• Disposal: Place all cleanup materials (absorbents, wipes, and contaminated gloves) strictly into the Halogenated Organic Waste stream for incineration.

References

• 140192-75-2 | 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one. BLDpharm.
• Perspective on halogenated organic compounds. National Institutes of Health (NIH) / PMC.
• Chapter 2 Section 3.2 - Incinerators. Environmental Protection Agency (EPA).
• Air Pollution Control Technology Fact Sheet - Thermal Incinerator.
• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Environmental Protection Agency (EPA).
• Advanced Scrubbing/Filtration Devices for Pollution Control in Medical Laboratory Waste Incineration System. Aerosol and Air Quality Research.

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Personal protective equipment for handling 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Safety and Handling Guide: 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one

As a Senior Application Scientist, it is my priority to ensure that you can work with novel chemical entities not only effectively but also with the highest degree of safety. This guide provides a detailed operational and safety framework for handling 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one. This quinazolinone derivative, due to its structural motifs, requires stringent handling protocols to mitigate potential health risks. This document moves beyond a simple checklist to explain the causality behind each recommendation, ensuring a self-validating system of laboratory safety.

Hazard Assessment and Risk Analysis

While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, a robust hazard assessment can be synthesized by examining its structural analogs and constituent functional groups. The primary risks are associated with its quinazolinone core, chloro- and methyl- substitutions, and the sulfanyl group.

Inferred Hazard Profile:

Based on data from the closely related compound 7-chloro-3-methyl-3,4-dihydroquinazolin-4-one and general data on sulfur-containing organic compounds, we can anticipate the following hazards[1][2][3]:

GHS Hazard Code (Inferred)	Hazard Statement	Rationale and Potential Impact
H315	Causes skin irritation	Quinazolinone structures and organosulfur compounds can be irritants upon dermal contact, leading to redness, itching, or inflammation.[2][3]
H319	Causes serious eye irritation	Direct contact with the eyes is likely to cause significant irritation, pain, and potential damage.[2]
H335 / H332	May cause respiratory irritation / Harmful if inhaled	As a solid, the compound may form dust that can irritate the respiratory tract if inhaled. Acute toxicity upon inhalation is also a potential risk.[2][4]
H302 / H312	Harmful if swallowed / Harmful in contact with skin	Systemic toxicity is possible through ingestion and dermal absorption.[2][4]
H228	Flammable solid	The presence of a sulfur group suggests the material could be a flammable solid, especially as a fine powder, which can form combustible dust concentrations in the air.[1]

The primary routes of accidental exposure are inhalation of airborne powder, direct skin contact, and eye contact. All subsequent protocols are designed to eliminate these exposure pathways.

Engineering Controls: The First Line of Defense

Personal Protective Equipment (PPE) is the final barrier. Your primary protection comes from robust engineering controls that isolate the hazard from the operator.

• Chemical Fume Hood: All manipulations of solid 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one, including weighing, transferring, and preparing solutions, must be performed inside a certified chemical fume hood. This is non-negotiable and serves to control exposure to potentially harmful dusts and vapors.

• Ventilation: Ensure the laboratory is equipped with general ventilation that maintains a negative pressure relative to adjacent corridors, preventing the escape of contaminants.

• Emergency Equipment: Before beginning any work, verify the location and functionality of the nearest safety shower and eyewash station.[3]

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be based on a thorough risk assessment. The following ensemble provides comprehensive protection for handling this compound.

Protection Type	Specification	Rationale and Best Practices
Hand Protection	Nitrile gloves (minimum thickness of 4 mil)	Provides a barrier against skin contact.[5] Always inspect gloves for tears or punctures before use. For prolonged operations or when handling larger quantities, consider double-gloving. Remove gloves using the proper technique to avoid contaminating your skin.
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards	Protects against accidental splashes and airborne particles. A face shield should be worn over goggles whenever there is a significant risk of splashing, such as during transfers of solutions or cleanup of spills.[3][6]
Body Protection	Flame-resistant laboratory coat, fully fastened	A standard lab coat protects against incidental contact. Ensure it is fully buttoned to provide maximum coverage.[1]
Respiratory Protection	NIOSH-approved N95 respirator	Required if there is a risk of generating and inhaling dust outside of a fume hood. Improper use of respirators is dangerous; ensure you have been properly fit-tested and trained.[7]

Safe Handling and Operational Workflow

Adherence to a strict, step-by-step workflow minimizes the risk of exposure and ensures procedural consistency. The following diagram and protocol outline the critical steps for safely handling this compound from receipt to disposal.

Caption: Workflow for handling 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one.

Detailed Methodology:

• Preparation: Before bringing the chemical into the workspace, confirm that the fume hood is operational and that the area is clear of clutter. Don all required PPE as specified in the table above.[8]

• Aliquotting Solid: Perform all weighing and transfers of the solid compound within the fume hood to contain any dust. Use an anti-static weigh boat or paper to prevent dispersal of fine powders.

• Post-Handling Decontamination: After completing the experimental work, decontaminate all non-disposable equipment (e.g., glassware, spatulas) and the work surface within the fume hood.

• Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Typically, the lab coat is removed first, followed by goggles, and finally gloves, which are peeled off inside-out.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Spill Management and Emergency Procedures

Accidents can happen, and a clear plan is essential for a safe and effective response.

Spill Cleanup:

• Small Spill (Solid): Gently cover the spill with an absorbent material to prevent it from becoming airborne. Carefully sweep the material into a designated hazardous waste container.[9] Use non-sparking tools for cleanup, given the potential flammability of sulfur compounds.[1][7]

• Large Spill: Evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) office. Do not attempt to clean up a large spill without specialized training and equipment.

First Aid Measures:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[4]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

Waste Disposal Plan

Proper disposal is a critical component of the chemical lifecycle, ensuring environmental protection and regulatory compliance.

• Classification: All unused 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one and any materials contaminated with it (e.g., gloves, weigh papers, pipette tips) must be treated as hazardous chemical waste.[5]

• Containment:

  • Solid Waste: Collect in a clearly labeled, sealed, and leak-proof container designated for solid hazardous waste.[5]

  • Liquid Waste: Collect solutions containing the compound in a separate, sealed, and clearly labeled container for liquid hazardous waste. Do not mix with other waste streams unless compatibility is confirmed.[5]

• Disposal:

  • Never dispose of this chemical down the drain or in regular trash.[4]

  • Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste containers.[5] The standard method for such compounds is high-temperature incineration by a licensed professional service.[5]

By integrating these expert-driven protocols into your daily operations, you build a foundation of safety and scientific integrity. This guide serves as your trusted resource for handling 7-Chloro-3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one with the diligence it requires.

References

• Sulfur Safety Data Sheet. (2018). According to Federal Register / Vol. 77, No.

• 7-chloro-3-methyl-3,4-dihydroquinazolin-4-one — Chemical Substance Information. Chemwatch. Available at: [Link]

• Sulfur - Hazardous Substance Fact Sheet. New Jersey Department of Health. Available at: [Link]

• OSHA Technical Manual (OTM) - Section VIII: Chapter 1. Occupational Safety and Health Administration. Available at: [Link]

• SAFETY DATA SHEET. (2020). Authority® First DF Herbicide. Available at: [Link]

• MATERIAL SAFETY DATA SHEET. (2012). Chemical Treatment CL215. Available at: [Link]

• Transformation of Waste Toner Powder into Valuable Fe2O3 Nanoparticles for the Preparation of Recyclable Co(II)-NH2-SiO2@Fe2O3 and Its Applications in the Synthesis of Polyhydroquinoline and Quinazoline Derivatives. (2022). ACS Omega. Available at: [Link]

• Production of a recyclable nanobiocatalyst to synthesize quinazolinone derivatives. (2022). Scientific Reports. Available at: [Link]

• Synthesis of quinazolinone and quinazoline derivatives using green chemistry approach. (2022). ResearchGate. Available at: [Link]

• 7-chloro-3,4-dihydroquinazolin-4-one — Chemical Substance Information. NextSDS. Available at: [Link]

• (4(3H)-Quinazolinone, 7-chloro-3-(2-chlorophenyl)-2-methyl-) CAS 74101-53-4. Chemical Safety. Available at: [Link]

• One-Pot Synthesis of Quinazolinone Derivatives from Nitro-Compounds with the Aid of Low-Valent Titanium. (2009). The Journal of Organic Chemistry. Available at: [Link]

• A Review of Magnetically Recyclable Nanocatalysts for the Synthesis of Quinazoline and its Derivatives. (2023). ResearchGate. Available at: [Link]

• Facile Preparation of 4-Substituted Quinazoline Derivatives. (2015). Journal of Visualized Experiments (JoVE). Available at: [Link]

• Synthesis of Quinazoline and Quinazolinone Derivatives. (2020). IntechOpen. Available at: [Link]

• MATERIAL SAFETY DATA SHEET. Chemcia Scientific. Available at: [Link]

• Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. Molecules. Available at: [Link]

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